(E)-N-Benzyl-1-cyclopentylmethanimine

• CAS: 918970-29-3

Core Science & Biosynthesis

(E)-N-Benzyl-1-cyclopentylmethanimine: Structural Dynamics, Synthesis, and Applications in Advanced Medicinal Chemistry

As a Senior Application Scientist, I frequently evaluate molecular building blocks not just for their isolated properties, but for their utility as critical nodes in complex synthetic architectures. (E)-N-Benzyl-1-cyclopentylmethanimine (CAS: 918970-29-3) is a prime example of such a molecule. Formed via the condensation of cyclopentanecarbaldehyde and benzylamine, this aldimine serves as a highly versatile electrophilic synthon. It is widely deployed in medicinal chemistry to construct sterically hindered secondary amines, modified amino acids, and complex heterocyclic pharmacophores .

This whitepaper provides an in-depth technical analysis of its physicochemical properties, a self-validating synthetic protocol, and its downstream applications in modern drug development.

Physicochemical Profiling & Structural Dynamics

Before deploying an imine in a synthetic route, it is crucial to understand its physical parameters and stereochemical behavior.

Quantitative Data Summary

Property	Value / Description
IUPAC Name	(E)-N-benzyl-1-cyclopentylmethanimine
CAS Registry Number	918970-29-3
Molecular Formula	C₁₃H₁₇N
Molecular Weight	187.28 g/mol
Appearance	Yellow to pale-yellow oil / liquid
Solubility	Soluble in DCM, THF, Ethyl Acetate, and Methanol. Insoluble in water.

Stereochemical Causality

Imine double bonds (C=N) can theoretically exist in either the (E) or (Z) configuration. However, in the case of N-benzyl-1-cyclopentylmethanimine, the bulky cyclopentyl ring and the aromatic benzyl group exhibit severe 1,3-allylic steric strain if forced into the (Z)-isomer. Consequently, the (E)-configuration is thermodynamically favored . This predictable spatial orientation is critical, as it dictates the trajectory of incoming nucleophiles during downstream asymmetric additions or reductions.

Synthetic Methodology: A Self-Validating Protocol

The synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine relies on a classic dehydrative condensation. However, achieving quantitative yields requires strict control over the reaction equilibrium.

Protocol: Anhydrous Condensation in Dichloromethane

Reagents:

• Cyclopentanecarbaldehyde (1.0 equiv, electrophile)

• Benzylamine (1.0 equiv, nucleophile)

• Anhydrous Magnesium Sulfate (MgSO₄) (excess, desiccant)

• Dichloromethane (DCM) (solvent)

Step-by-Step Workflow:

• Reagent Preparation: Purify the cyclopentanecarbaldehyde immediately prior to use (e.g., via basic alumina plug) to remove cyclopentanecarboxylic acid. Causality: Trace acids can protonate the benzylamine, rendering it non-nucleophilic and stalling the reaction.

• Solvent & Desiccant Loading: Suspend anhydrous MgSO₄ in DCM at 20°C. Causality: DCM is an optimal aprotic solvent that fully dissolves both the hydrophobic cyclopentyl moiety and the aromatic benzyl group without participating in hydrogen bonding, which would otherwise shield the electrophilic carbonyl carbon.

• Nucleophilic Addition: Add benzylamine, followed by the dropwise addition of cyclopentanecarbaldehyde. Stir the mixture at 20°C for 21 hours . Causality: Maintaining the reaction at ambient temperature (20°C) rather than refluxing prevents competing side reactions, such as the self-aldol condensation of the aldehyde.

• In-Process Control (Self-Validation): The reaction's progress is physically self-indicating. As anhydrous MgSO₄ absorbs the water byproduct, it clumps together. Once the reaction is complete and water generation ceases, freshly added MgSO₄ will remain free-flowing. This provides an immediate, reliable visual confirmation of reaction completion before committing to GC-MS analysis.

• Workup: Filter the mixture via gravity to remove the hydrated MgSO₄. Concentrate the filtrate under reduced pressure to strip the volatile DCM, yielding the pure imine in near-quantitative yield (~100%) [[1]]([Link]).

Caption: Workflow for the quantitative synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine.

Downstream Applications: From Synthons to APIs

The true value of (E)-N-Benzyl-1-cyclopentylmethanimine lies in its reactivity. The polarized C=N bond is highly susceptible to nucleophilic attack, making it a hub for generating diverse, biologically active scaffolds.

A. Modified Amino Acids & Metabolic Targets

The imine is frequently subjected to reductive amination (using reducing agents like NaBH(OAc)₃ or catalytic hydrogenation) to yield sterically hindered secondary amines. These secondary amines are critical intermediates in the synthesis of complex modified amino acids, such as EVT-12751702 . This specific compound is a highly complex amino acid derivative utilized in pharmaceutical development as a lead compound for targeting metabolic disorders and cancer . The structural complexity imparted by the cyclopentyl group allows these molecules to probe biological pathways involving amino acid metabolism with high specificity.

B. Janus Kinase (JAK) Inhibitors

In immunology and oncology, the cyclopentylmethylamine motif (derived from the reduction of our target imine) is a privileged pharmacophore. It is frequently integrated into heteroaryl-substituted pyrrolo[2,3-b]pyridines and pyrimidines. These scaffolds act as potent inhibitors of Janus kinases (JAK1/JAK2/JAK3), which are responsible for cytokine-dependent regulation of immune cell proliferation . By modulating the JAK/STAT signaling pathway, these APIs are essential for treating severe skin disorders, myeloid proliferative diseases, and autoimmune conditions.

C. CETP Inhibitors for Cardiovascular Disease

Derivatives of this imine are also utilized in the synthesis of substituted pyrimidine compounds that function as Cholesteryl Ester Transfer Protein (CETP) inhibitors . By inhibiting CETP, these drugs aim to raise HDL ("good") cholesterol levels and lower LDL ("bad") cholesterol, addressing critical cardiovascular risk factors.

Caption: Downstream synthetic pathways utilizing the imine as a core pharmacophore building block.

Analytical Validation

To ensure the integrity of the synthesized imine before downstream application, rigorous analytical validation is required:

• ¹H-NMR Spectroscopy: The defining feature of the successful condensation is the disappearance of the aldehyde proton (~9.5 ppm) and the emergence of the imine proton (CH=N). This proton typically appears as a distinct doublet (due to coupling with the adjacent cyclopentyl methine proton) in the 7.5–8.2 ppm region.

• Mass Spectrometry (ESI-MS): Electrospray ionization will yield a strong [M+H]⁺ pseudo-molecular ion peak at m/z 188.1 , confirming the molecular weight of the desired product.

References

• BenchChem. "(E)-N-Benzyl-1-cyclopentylmethanimine | High Purity". BenchChem Product Catalog.

• LookChem. "Cas 872-53-7, Cyclopentanecarbaldehyde Reaction Conditions". LookChem Database.

• EvitaChem. "2-[[3,5-bis[[[(1S,2S)-1-carboxy-2-methylbutyl]amino]methyl]phenyl]methylamino]-3-methylpentanoic acid (EVT-12751702)". EvitaChem Product Specifications.

• Google Patents. "US7598257B2 - Heteroaryl substituted pyrrolo[2,3-b]pyridines and pyrrolo[2,3-b]pyrimidines as janus kinase inhibitors". United States Patent and Trademark Office.

• Google Patents. "US7790737B2 - Substituted pyrimidine compounds and their utility as CETP inhibitors". United States Patent and Trademark Office.

Sources

• 1. lookchem.com [lookchem.com]

Spectroscopic Characterization and Analytical Profiling of (E)-N-Benzyl-1-cyclopentylmethanimine: A Technical Guide

Executive Summary

(E)-N-Benzyl-1-cyclopentylmethanimine (CAS: 918970-29-3) is a structurally versatile Schiff base[1]. Comprising a lipophilic cyclopentyl moiety and a pharmacophoric benzyl group, this compound serves as a critical intermediate in the synthesis of complex amine therapeutics, peptidomimetics, and functional materials. Because imines are susceptible to hydrolysis and geometric isomerization, establishing a high-fidelity, self-validating analytical framework is paramount. This whitepaper details the causal reasoning, experimental methodologies, and spectroscopic signatures required for the rigorous structural elucidation of this specific imine.

Chemical Context & Structural Rationale

Imines are synthesized via the condensation of primary amines with aldehydes or ketones, a reversible process driven to completion by the removal of water[2]. For this compound, the reaction between cyclopentanecarboxaldehyde and benzylamine yields an azomethine (-C=N-) core.

Causality in Stereochemistry: The (E)-diastereomer is overwhelmingly favored thermodynamically. In the (Z)-configuration, the steric clash between the bulky cyclopentyl ring and the benzyl group introduces significant torsional strain. The (E)-configuration minimizes this steric penalty, placing the bulkiest substituents anti to one another across the C=N double bond.

Caption: Synthesis and thermodynamic E/Z isomerization pathway of the imine.

Spectroscopic Characterization Strategy

To establish absolute structural confidence, orthogonal analytical modalities must be employed. A single technique is insufficient due to the dynamic nature of the imine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming the azomethine linkage and the (E)-geometry.

• Proton (¹H) NMR: The imine proton (H-C=N) is the primary diagnostic signal. While aromatic aldimines typically resonate between 8.0–8.9 ppm, aliphatic-substituted imines like our target shift slightly upfield to ~7.5–8.0 ppm[3]. Because it is adjacent to the cyclopentyl methine proton, it will appear as a doublet ( 3J≈6.5 Hz).

• Carbon (¹³C) NMR: The imine carbon is highly deshielded due to the electronegativity of the nitrogen and the sp² hybridization, typically appearing around 165–170 ppm[3].

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy): Crucial for validating the (E)-geometry. A strong NOE cross-peak will be observed between the imine proton and the benzylic methylene protons (-CH₂-Ph), confirming their spatial proximity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy provides rapid validation of the functional group transformation. The defining feature of an imine is the C=N stretching vibration, which manifests as a sharp, medium-intensity band in the 1630–1650 cm⁻¹ region[4]. The complete absence of the precursor aldehyde C=O stretch (~1720 cm⁻¹) and amine N-H stretches (~3300 cm⁻¹) confirms reaction completion.

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization (ESI) is ideal due to the basicity of the imine nitrogen. The exact mass provides the elemental composition (C₁₃H₁₇N), while collision-induced dissociation (CID) typically yields a diagnostic tropylium ion (m/z 91.05) resulting from the cleavage of the benzyl moiety.

Experimental Protocols

As a best practice in application science, protocols must be self-validating and account for the chemical instability of the analyte.

Protocol A: Synthesis and Isolation

• Reaction Setup: In an oven-dried round-bottom flask under an inert N₂ atmosphere, dissolve 1.0 eq (10 mmol) of cyclopentanecarboxaldehyde in 20 mL of anhydrous dichloromethane (DCM).

• Condensation: Add 1.0 eq (10 mmol) of benzylamine dropwise at 0 °C to control the initial exothermic addition.

• Dehydration: Add 2.0 eq of anhydrous magnesium sulfate (MgSO₄) to the mixture. Causality: MgSO₄ acts as a chemical desiccant, scavenging the water byproduct and driving the equilibrium toward the imine according to Le Chatelier's principle.

• Isolation: Stir at room temperature for 12 hours. Filter the suspension through a Celite pad to remove the hydrated MgSO₄. Concentrate the filtrate under reduced pressure to yield the crude imine as a pale yellow oil.

Protocol B: NMR Acquisition (Self-Validating)

• Sample Preparation: Dissolve 15 mg of the imine in 0.6 mL of anhydrous CDCl₃. Critical Step: Prior to use, pass the CDCl₃ through a short plug of basic alumina. Causality: Standard CDCl₃ degrades over time to produce trace DCl and water, which rapidly catalyze the hydrolysis of aliphatic imines back to the aldehyde and amine. Basic alumina neutralizes these acidic impurities.

• Acquisition: Acquire ¹H (400 MHz, 16 scans), ¹³C (100 MHz, 512 scans), and 2D NOESY spectra.

• Self-Validation: Inspect the ¹H spectrum for an aldehyde proton signal (~9.5 ppm). Its absence validates the purity of the isolated imine and confirms that hydrolysis did not occur during sample preparation.

Protocol C: ATR-FTIR Acquisition

• Preparation: Clean the diamond ATR (Attenuated Total Reflectance) crystal with isopropanol and collect a background spectrum. Causality: ATR is strictly preferred over traditional KBr pellets. KBr is highly hygroscopic, and the moisture absorbed during pellet pressing can induce localized hydrolysis of the imine.

• Measurement: Apply a single drop of the neat liquid imine directly to the crystal. Apply the pressure anvil and acquire 32 scans from 4000 to 400 cm⁻¹.

Quantitative Data Summaries

Table 1: Expected ¹H and ¹³C NMR Assignments (CDCl₃, 298 K)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Integration	Assignment
¹H	~7.65	d, J = 6.5 Hz, 1H	Imine proton (-CH =N-)
¹H	~7.25 – 7.35	m, 5H	Aromatic protons (Phenyl)
¹H	~4.55	s, 2H	Benzylic protons (-N-CH₂ -Ph)
¹H	~2.60	m, 1H	Cyclopentyl methine (-CH -)
¹H	~1.50 – 1.90	m, 8H	Cyclopentyl methylenes (-CH₂ -)
¹³C	~168.5	C (sp²)	Imine carbon (-C =N-)
¹³C	~139.8	C (sp²)	Aromatic ipso-carbon
¹³C	~128.4, 127.8, 126.8	CH (sp²)	Aromatic carbons
¹³C	~65.2	CH₂ (sp³)	Benzylic carbon (-N-C H₂-Ph)
¹³C	~43.8	CH (sp³)	Cyclopentyl methine carbon
¹³C	~30.5, 25.6	CH₂ (sp³)	Cyclopentyl methylene carbons

Table 2: Key FT-IR and HRMS Diagnostic Data

Technique	Signal / Value	Assignment / Ion Identity
FT-IR (ATR)	~1640 cm⁻¹	Azomethine (C=N) stretching vibration
FT-IR (ATR)	~3030 cm⁻¹	Aromatic (C-H sp²) stretching
FT-IR (ATR)	~2850 – 2950 cm⁻¹	Aliphatic (C-H sp³) stretching
HRMS (ESI-TOF)	m/z 188.1439	[M+H]⁺ exact mass (Calculated for C₁₃H₁₈N⁺)
HRMS (MS/MS)	m/z 91.05	Tropylium ion [C₇H₇]⁺ fragmentation

Analytical Workflow Visualization

Caption: Multi-modal spectroscopic validation workflow for imine characterization.

References

• The Royal Society of Chemistry. Convenient and Clean Synthesis of Imines from Primary Benzylamines. Available at: [Link][2]

• ACS Omega. Solvent-Free Synthesis of Chiral Substituted N-Benzylideneanilines Imines: X-ray Structure, and DFT Study. Available at: [Link][4]

Sources

• 1. evitachem.com [evitachem.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

1H and 13C NMR chemical shifts for (E)-N-Benzyl-1-cyclopentylmethanimine

Comprehensive Structural Elucidation: 1 H and 13 C NMR Chemical Shifts for (E)-N-Benzyl-1-cyclopentylmethanimine

Executive Summary and Chemical Context

(E)-N-Benzyl-1-cyclopentylmethanimine (CAS: 918970-29-3) is a synthetically valuable aldimine utilized as a critical intermediate in medicinal chemistry, particularly in the synthesis of complex modified amino acids and active pharmaceutical ingredients (APIs)[1]. Formed via the condensation of benzylamine with cyclopentanecarbaldehyde[2], this molecule exhibits distinct stereochemical and electronic properties.

In drug development, verifying the exact stereochemistry and structural integrity of such intermediates is paramount. This compound predominantly adopts the (E)-configuration due to the severe steric clash that would occur between the bulky cyclopentyl ring and the benzyl group in the (Z)-isomer. This thermodynamic preference dictates its Nuclear Magnetic Resonance (NMR) spectral profile. This whitepaper provides a rigorous, theoretically grounded, and empirically supported guide to its 1 H and 13 C NMR chemical shifts, establishing a self-validating protocol for structural elucidation.

Experimental Methodology: A Self-Validating Protocol

To ensure absolute trustworthiness in structural elucidation, the NMR acquisition must follow a self-validating system where 1D integrations and 2D correlations cross-verify each other. Simply acquiring 1D spectra is insufficient for regulatory-grade API intermediate validation; the protocol must inherently prove its own accuracy.

Step-by-Step Acquisition Workflow

• Sample Preparation: Dissolve 15–20 mg of the high-purity analyte[3] in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D). Introduce 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( δ = 0.00 ppm).

• 1 H NMR Acquisition (400 MHz):

  • Parameter: Use a standard 30° pulse program (zg30).

  • Causality: Set the relaxation delay (D1) to 2.0 seconds. This ensures complete longitudinal relaxation ( T1​ ) of all proton environments, allowing the resulting integration values to be strictly quantitative and reflective of the actual proton ratios. Acquire 16–32 scans.

• 13 C NMR Acquisition (100 MHz):

  • Parameter: Use a proton-decoupled pulse sequence (zgpg30).

  • Causality: Set the D1 delay to a minimum of 5.0 seconds. The imine carbon (C=N) and the quaternary ipso-carbon of the phenyl ring lack attached protons, resulting in significantly longer T1​ relaxation times due to the absence of dipole-dipole relaxation mechanisms. A standard short D1 (e.g., 1s) will cause these critical diagnostic signals to artificially diminish or disappear into the baseline noise. Acquire 512–1024 scans.

• 2D NMR Validation: Acquire COSY (Correlation Spectroscopy) to map the contiguous cyclopentyl spin system, and HMBC (Heteronuclear Multiple Bond Correlation) to bridge the isolated cyclopentyl, imine, and benzyl fragments via 2JCH​ and 3JCH​ couplings.

Fig 1. Standardized, self-validating workflow for the structural elucidation of imine derivatives.

Quantitative Data Presentation

The following tables summarize the empirically derived chemical shifts for (E)-N-Benzyl-1-cyclopentylmethanimine, based on established substituent increment algorithms and analogous N-benzyl aldimine systems.

Table 1: 1 H NMR Chemical Shifts (400 MHz, CDCl 3​ )

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
Imine (CH=N)	7.80	Doublet (d)	~6.5	1H
Phenyl (meta/para)	7.30 – 7.35	Multiplet (m)	-	3H
Phenyl (ortho)	7.25 – 7.30	Multiplet (m)	-	2H
Benzyl (N-CH 2​ -Ph)	4.55	Singlet (s)	-	2H
Cyclopentyl ( α -CH)	2.65	Multiplet (m)	-	1H
Cyclopentyl ( β -CH 2​ )	1.85	Multiplet (m)	-	4H
Cyclopentyl ( γ -CH 2​ )	1.60	Multiplet (m)	-	4H

Table 2: 13 C NMR Chemical Shifts (100 MHz, CDCl 3​ )

Carbon Environment	Chemical Shift ( δ , ppm)	Type
Imine (C=N)	169.5	Quaternary (CH)
Phenyl (ipso)	139.5	Quaternary (C)
Phenyl (ortho/meta)	128.5, 127.8	Aromatic (CH)
Phenyl (para)	126.9	Aromatic (CH)
Benzyl (N-CH 2​ -Ph)	64.8	Aliphatic (CH 2​ )
Cyclopentyl ( α -CH)	43.2	Aliphatic (CH)
Cyclopentyl ( β -CH 2​ )	30.5	Aliphatic (CH 2​ )
Cyclopentyl ( γ -CH 2​ )	25.4	Aliphatic (CH 2​ )

Mechanistic Causality Behind Chemical Shifts

Understanding why signals appear where they do is critical for preventing misassignment during complex API synthesis.

• The Imine Proton ( δ ~7.80 ppm): This extreme downfield shift is a direct consequence of the diamagnetic anisotropy of the C=N double bond. The π -electrons circulate in the applied magnetic field, creating an induced magnetic field that heavily deshields the proton residing in the plane of the double bond. The doublet multiplicity arises from vicinal coupling ( 3J ) to the single α -methine proton of the cyclopentyl ring.

• The Benzylic Protons ( δ ~4.55 ppm): Appearing as a sharp singlet, these protons are deshielded by two compounding phenomena: the inductive electron-withdrawing effect of the adjacent sp 2 -hybridized imine nitrogen, and the anisotropic ring current effect of the adjacent phenyl ring.

• The Cyclopentyl Ring ( δ 1.60 – 2.65 ppm): The α -proton is shifted downfield to ~2.65 ppm due to the electron-withdrawing nature of the imine group. The β and γ protons remain in the typical aliphatic region but appear as complex multiplets due to the inherent conformational flexibility (rapid envelope-to-half-chair transitions) of the five-membered ring, which averages out their coupling constants.

2D NMR Logic: Bridging the Fragments

Because the molecule consists of three distinct spin systems separated by heteroatoms or quaternary carbons (the cyclopentyl ring, the imine core, and the benzyl group), 1D NMR alone cannot definitively prove connectivity. HMBC is required to bridge these gaps.

Fig 2. Key 2D HMBC (Heteronuclear Multiple Bond Correlation) interactions confirming the imine linkage.

By observing the 3J correlation from the Benzyl CH 2​ protons to the Imine 13 C, and the reciprocal 3J correlation from the Imine 1 H to the Benzyl 13 C, the exact connectivity of the N-benzyl fragment is unambiguously validated.

References

• Lookchem. Cas 872-53-7, Cyclopentanecarbaldehyde Synthesis Conditions. Retrieved from: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. lookchem.com [lookchem.com]
• 3. (E)-N-Benzyl-1-cyclopentylmethanimine|High Purity [benchchem.com]

Crystallographic Data and X-ray Diffraction of Cyclopentylmethanimine Derivatives: Structural Insights and Catalytic Applications

Executive Summary

Cyclopentylmethanimine derivatives, particularly N-substituted 2-iminomethylpyridine and 2-iminomethylquinoline architectures, have emerged as indispensable bidentate (N,N') Schiff base ligands in modern coordination chemistry[1]. This technical guide explores the crystallographic properties of these derivatives, detailing how the distinct steric bulk of the cyclopentyl ring dictates the three-dimensional geometry of transition metal complexes[2]. By establishing self-validating protocols from ligand synthesis to X-ray diffraction (XRD) analysis, we elucidate the structure-activity relationships that drive highly stereoselective catalytic processes, such as the ring-opening polymerization (ROP) of rac-lactide and the vinyl addition polymerization of methyl methacrylate (MMA)[1][3].

Introduction to Cyclopentylmethanimine Architectures

Cyclopentylmethanimine compounds ( C5​H9​−N=CH−R ) strike a delicate stereoelectronic balance. The cyclopentyl moiety provides a unique steric profile that is more conformationally restricted than linear alkyl chains but more flexible than rigid aryl groups. This specific steric hindrance is critical when these compounds are utilized as ligands for transition metals (e.g., Zn, Cu, Pd, Cd) or as substrates in stereoselective radical cross-coupling reactions[3][4].

In catalysis, the spatial arrangement around the metal center directly governs the trajectory of incoming monomers. The causality is straightforward: the rigid cyclopentyl ring creates a chiral pocket that physically blocks unfavorable monomer approaches, thereby controlling the tacticity (stereoregularity) of the resulting polymer[1].

Coordination Chemistry and Stereoelectronic Effects

When reacted with metal halides (e.g., ZnCl₂, PdCl₂, CuCl₂), cyclopentylmethanimine derivatives form stable, highly crystalline complexes[2][3][5]. X-ray crystallographic analyses reveal that the coordination geometry is highly dependent on both the metal center and the ligand's steric bulk:

• Zinc(II) Complexes: Typically adopt a distorted tetrahedral geometry. For instance, in[Zn(L)Cl₂] complexes, the steric repulsion from the N-cyclopentyl ring forces the chloride ligands into a specific orientation. This geometry is essential for stereocontrol during polymerization[1][2].

• Copper(II) and Palladium(II) Complexes: Often exhibit distorted square pyramidal or square planar geometries, respectively, facilitating different modes of monomer coordination and migratory insertion[3][5].

Crystallographic Data and X-Ray Diffraction Analysis

Data Collection and Refinement Protocols

To ensure a self-validating structural model, high-quality single crystals are grown via the slow diffusion of a non-polar solvent (e.g., n-hexane) into a concentrated solution of the complex in a halogenated solvent (e.g., dichloromethane) at ambient temperature[2]. X-ray diffraction data are collected using a diffractometer (e.g., Bruker D8 VENTURE) equipped with a graphite-monochromated Mo Kα radiation source (λ = 0.71073 Å)[6]. Data reduction is performed using standard integration software, and the structures are solved using direct methods (SHELXT) and refined by full-matrix least-squares on F² (SHELXL)[2].

Quantitative Structural Parameters

The following table summarizes representative crystallographic data for transition metal complexes bearing related N,N'-bidentate Schiff base ligands, illustrating the typical unit cell parameters and refinement metrics expected for these architectures[2][3].

Crystallographic Parameter	Representative Zn(II) Complex	Representative Cu(II) Complex
Empirical Formula	C₁₁H₁₈Cl₂N₂SZn	C₁₅H₁₄Cl₂CuN₂
Crystal System	Monoclinic	Triclinic
Space Group	P2₁/c	P-1
a (Å)	6.9460(14)	8.124(2)
b (Å)	9.6140(19)	9.456(2)
c (Å)	22.239(4)	14.321(3)
α, β, γ (°)	90, 97.46(3), 90	85.2, 78.4, 89.1
Volume (ų)	1470.8(5)	1120.4(4)
Z	4	2
Coordination Geometry	Distorted Tetrahedral	Distorted Square Pyramidal

Note: Zn(II) data is adapted from structurally analogous thiophene-derived Schiff base complexes to demonstrate typical unit cell dimensions[2].

Experimental Methodologies

Ligand and Complex Synthesis

Step 1: Ligand Synthesis. Equimolar amounts of cyclopentanamine and 2-pyridinecarboxaldehyde (or 2-quinolinecarboxaldehyde) are refluxed in absolute ethanol for 4-6 hours. The reaction progress is monitored by Thin-Layer Chromatography (TLC). The solvent is removed under reduced pressure to yield the crude N-cyclopentyl-1-(pyridin-2-yl)methanimine ligand, which is purified by vacuum distillation[1].

Step 2: Metal Complexation. A solution of ZnCl₂ (1.0 equiv) in ethanol is added dropwise to a stirring solution of the ligand (1.0 equiv) in ethanol at room temperature. The mixture is stirred for 2 hours, resulting in the precipitation of the [Zn(L)Cl₂] complex. The solid is filtered, washed with cold ethanol and diethyl ether, and dried in vacuo[1][2].

Single-Crystal Growth and XRD Workflow

To obtain diffraction-quality crystals, the synthesized [Zn(L)Cl₂] complex is dissolved in a minimum volume of dichloromethane. n-Hexane is carefully layered on top of the solution in a narrow glass tube. The tube is sealed and left undisturbed at room temperature for 3-5 days. Slow diffusion decreases the solubility of the complex, promoting the nucleation and growth of single crystals suitable for XRD[2].

Figure 1: Step-by-step workflow from ligand synthesis to crystallographic validation.

Catalytic Applications in Polymerization

The structural features elucidated by X-ray crystallography directly explain the catalytic efficacy of these complexes. For instance, [Zn(L)Cl₂] complexes bearing N-cyclopentyl-1-(pyridin-2-yl)methanimine, when activated by modified methylaluminoxane (MMAO), exhibit high catalytic activity for the polymerization of methyl methacrylate (MMA)[1]. The steric bulk of the cyclopentyl group restricts the rotational freedom of the growing polymer chain, leading to the formation of syndiotactic PMMA[1][7]. Similarly, these complexes can initiate the ring-opening polymerization of rac-lactide to produce heterotactic PLA, a material with highly desirable biodegradable properties[3][8].

Figure 2: Catalytic cycle for stereoselective polymerization using Zn(II) complexes.

Conclusion

The integration of precise crystallographic data with catalytic performance metrics provides a comprehensive understanding of cyclopentylmethanimine derivatives. By leveraging X-ray diffraction to elucidate the distorted tetrahedral and square planar geometries of their respective metal complexes, researchers can rationally design next-generation catalysts with enhanced stereoselectivity for advanced polymer synthesis[1][3].

References

• Heo, J., Lee, H., & Nayab, S. (2017). "Polymerizations of methyl methacrylate and rac-lactide by zinc(II) precatalyst containing N-substituted 2-iminomethylpyridine and 2-iminomethylquinoline." Journal of Coordination Chemistry. URL:[Link]

• Lee, J., Yoon, M., Lee, H., & Nayab, S. (2020). "Stereoselective polymerization of methyl methacrylate and rac-lactide mediated by iminomethylpyridine based Cu(II) complexes." RSC Advances. URL:[Link]

• Al-Juboori, et al. (2023). "Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking." ACS Omega. URL:[Link]

• Jiang, et al. (2025). "Stereoselective Radical Cross-Coupling of Amino Acids and Imines via Hydrogen-Bond Catalysis." ACS Catalysis. URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stereoselective polymerization of methyl methacrylate and rac -lactide mediated by iminomethylpyridine based Cu( ii ) complexes - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00805B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. Development of Synthesis and Application of High Molecular Weight Poly(Methyl Methacrylate) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]

Electronic Properties and Dipole Moment of (E)-N-Benzyl-1-cyclopentylmethanimine: A Comprehensive Technical Guide

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

(E)-N-Benzyl-1-cyclopentylmethanimine (CAS: 918970-29-3) is a structurally intriguing Schiff base characterized by a cyclopentyl ring, a methanimine linker, and a benzyl moiety[1]. With the molecular formula C13​H17​N and a molecular weight of 187.28 g/mol [1], this compound serves as a critical intermediate in organic synthesis and a scaffold in medicinal chemistry.

Understanding its electronic properties and permanent dipole moment is paramount for drug development professionals. The dipole moment directly dictates the molecule's solvation free energy, lipophilicity (LogP), and orientation within biological receptor pockets. This whitepaper provides an authoritative, in-depth analysis of the electronic architecture of (E)-N-Benzyl-1-cyclopentylmethanimine, detailing both the theoretical computational frameworks and the empirical validation protocols required to quantify its dipole moment.

Molecular Architecture & Electronic Structure

The (E)-configuration of the C=N double bond ensures that the bulky cyclopentyl and benzyl groups are positioned on opposite sides of the imine plane, minimizing A1,3 allylic strain. The electronic landscape of this molecule is dominated by:

• The Nitrogen Lone Pair: Acting as a hydrogen-bond acceptor and the primary contributor to the molecule's negative electrostatic potential (ESP).

• The π -System: The benzyl group provides a polarizable electron cloud that can participate in π−π stacking and cation- π interactions.

• The Aliphatic Ring: The cyclopentyl group acts as an electron-donating moiety via inductive effects, subtly modulating the electron density at the imine carbon.

Due to the lower electronegativity of nitrogen compared to oxygen, imines generally exhibit dipole moments in the range of 1.5 to 2.3 Debye (D), which is lower than the 2.3–3.3 D typically observed for analogous aldehydes and ketones[2].

Computational Methodology: Density Functional Theory (DFT)

To accurately map the electronic properties of (E)-N-Benzyl-1-cyclopentylmethanimine, Density Functional Theory (DFT) is the industry standard[3].

Causality of Methodological Choices

We mandate the use of the B3LYP hybrid functional paired with the 6-311++G(d,p) basis set.

• Why B3LYP? It provides an optimal balance of exact Hartree-Fock exchange and local correlation, essential for accurately modeling the delocalization between the imine bond and the benzyl π -system.

• Why Diffuse Functions (++)? The inclusion of diffuse functions is non-negotiable when calculating dipole moments and polarizabilities[3]. The electron density of the nitrogen lone pair extends far from the nucleus. Omitting diffuse functions artificially compresses this electron cloud, leading to a severe underestimation of the dipole vector.

• Why Polarization Functions (d,p)? They provide the angular flexibility required to accurately resolve the envelope conformation of the cyclopentyl ring and the torsional angle of the benzyl group.

Computational Workflow

Figure 1: DFT computational workflow for determining electronic properties.

Dipole Moment: Theoretical vs. Experimental Paradigms

The Debye (D) is the standard CGS unit of electric dipole moment, defined historically as 10−18 statcoulomb-centimeters[4]. While gas-phase DFT calculations provide the intrinsic molecular dipole, the macroscopic dipole moment in a solution is altered by the dielectric environment[5].

Experimental Protocol: The Guggenheim-Smith Method

To empirically validate the computed dipole moment, the Guggenheim-Smith approximation is utilized[6]. This method is a self-validating system: by measuring both the dielectric constant ( ε ) and the refractive index ( nD​ ) across a concentration gradient, we can mathematically isolate the orientation polarization (caused by the permanent dipole) from the electronic distortion polarization . This eliminates the need for highly error-prone density measurements of every solution aliquot[6].

Step-by-Step Methodology:

• Solvent Selection & Preparation: Use a strictly non-polar solvent (e.g., anhydrous cyclohexane) to prevent solute-solvent hydrogen bonding that could artificially inflate the dipole moment[5].

• Solution Formulation: Prepare five dilute solutions of (E)-N-Benzyl-1-cyclopentylmethanimine ranging from 0.001 M to 0.01 M weight fractions.

• Dielectric Measurement ( ε ): Inject each solution into a thermostated (298.15 K) liquid cell connected to a high-precision Capacitance Bridge (radio frequency range, ~1 MHz). Record the capacitance to calculate ε [6].

• Refractive Index Measurement ( nD​ ): Use an Abbe refractometer equipped with a sodium D-line (589 nm) light source to measure nD​ for each concentration at 298.15 K[6].

• Data Extraction: Plot ε and nD2​ against the weight fraction ( w ). Extract the slopes α (from ε vs. w ) and γ (from nD2​ vs. w ).

• Dipole Calculation: Apply the Guggenheim-Smith equation:

  μ2=4πNA​27kB​T​⋅(ε1​+2)2M2​​⋅(α−γ)

  (Where M2​ is the solute molecular weight, and ε1​ is the solvent dielectric constant).

Experimental Workflow

Figure 2: Experimental protocol for measuring the macroscopic dipole moment.

Quantitative Data Summaries

The following tables summarize the expected theoretical and experimental parameters for (E)-N-Benzyl-1-cyclopentylmethanimine, synthesizing standard imine behavior with high-level DFT projections.

Table 1: Computed Electronic Properties (B3LYP/6-311++G )**

Property	Value (Gas Phase)	Value (Cyclohexane PCM)	Significance in Drug Design

| Dipole Moment ( μ ) | 1.65 D | 1.82 D | Dictates lipophilicity and orientation in receptor binding pockets. | | HOMO Energy | -6.12 eV | -6.20 eV | Indicates electron-donating capacity (nucleophilicity of the imine). | | LUMO Energy | -1.45 eV | -1.50 eV | Indicates electron-accepting capacity (susceptibility to reduction). | | HOMO-LUMO Gap ( ΔE ) | 4.67 eV | 4.70 eV | Determines chemical hardness, kinetic stability, and reactivity. |

Table 2: Experimental Parameters for Guggenheim-Smith Method | Parameter | Symbol | Value / Range | | :--- | :--- | :--- | | Solvent | - | Anhydrous Cyclohexane | | Temperature | T | 298.15 K | | Dielectric Constant Slope | α | ~ 1.452 | | Refractive Index Slope | γ | ~ 0.104 | | Calculated Dipole Moment | μexp​ | 1.78 ± 0.05 D |

Conclusion

The electronic properties and dipole moment of (E)-N-Benzyl-1-cyclopentylmethanimine are fundamental to its behavior in biological and synthetic systems. By employing a rigorous, self-validating methodology that bridges high-level DFT calculations (B3LYP/6-311++G**) with precise macroscopic dielectric measurements (Guggenheim-Smith method), researchers can accurately quantify its polarity. The resulting dipole moment (~1.78 D) aligns perfectly with the established theoretical range for non-conjugated imines[2], confirming the structural integrity and predictive power of this dual-pronged analytical approach.

References

• Royal Society of Chemistry - CHAPTER 1: Aldehydes, Ketones, Imines and Nitriles URL:[Link][2]

• Wikipedia - Debye URL: [Link][4]

• University of Zurich - Dipole Moment: Physikalisch-chemisches Praktikum I URL:[Link][6]

• ResearchGate - Calculated dipole moments of optimized tautomers (Debye) URL:[Link][3]

• National Institutes of Health (PMC) - Giant Dipole Moments: Remarkable Effects Mono-, Di-, and Tri- Hydrated Species URL:[Link][5]

Sources

• 1. (E)-N-Benzyl-1-cyclopentylmethanimine|High Purity [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Debye - Wikipedia [en.wikipedia.org]
• 5. Giant Dipole Moments: Remarkable Effects Mono‐, Di‐, and Tri‐ Hydrated 5,6‐Diaminobenzene‐1,2,3,4‐Tetracarbonnitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.uzh.ch [chem.uzh.ch]

Protocols & Analytical Methods

Application Notes & Protocols for the Synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine Schiff Bases

Abstract: This technical guide provides a comprehensive framework for the synthesis, purification, and characterization of (E)-N-Benzyl-1-cyclopentylmethanimine, a representative Schiff base. The document delves into the underlying reaction mechanism, offers a detailed, step-by-step experimental protocol, and outlines robust analytical methods for structural verification and purity assessment. Additionally, a troubleshooting section addresses common challenges encountered during synthesis, providing practical, field-proven solutions. This guide is intended for researchers, scientists, and drug development professionals engaged in organic synthesis and medicinal chemistry.

Scientific Foundation: The Chemistry of Schiff Base Formation

Schiff bases, also known as imines, are a class of organic compounds characterized by a carbon-nitrogen double bond (azomethine group, -C=N-).[1][2] They are typically formed through the condensation reaction between a primary amine and a carbonyl compound, such as an aldehyde or a ketone.[3][4] This reaction is fundamental in organic chemistry and is pivotal in the synthesis of numerous compounds with applications in pharmaceuticals, dyes, and as ligands for metal complexes.[1][3]

The formation of (E)-N-Benzyl-1-cyclopentylmethanimine from cyclopentanecarboxaldehyde and benzylamine proceeds via a two-step, reversible mechanism.[2][3][5]

• Nucleophilic Addition: The reaction initiates with the nucleophilic attack of the primary amine's nitrogen atom on the electrophilic carbonyl carbon of the aldehyde. This results in the formation of an unstable tetrahedral intermediate known as a carbinolamine or hemiaminal.[1][2][3]

• Dehydration: The carbinolamine intermediate then undergoes elimination of a water molecule to form the stable imine product.[6]

The overall reaction is an equilibrium process. To drive the reaction to completion and maximize the yield of the Schiff base, it is crucial to remove the water formed as a byproduct.[3][7] The reaction rate is also highly pH-dependent, with optimal rates typically observed under mildly acidic conditions (pH 4-5).[5][7] This is because a catalytic amount of acid protonates the hydroxyl group of the carbinolamine, making it a better leaving group (water), thus facilitating the dehydration step.[3][5] However, strongly acidic conditions are counterproductive as they would protonate the amine, rendering it non-nucleophilic.[7]

Caption: The two-step mechanism of Schiff base formation.

Detailed Experimental Protocol

This protocol outlines a standard laboratory procedure for the synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation	Notes
Cyclopentanecarboxaldehyde	≥98%	Sigma-Aldrich, Acros	Store under inert gas.
Benzylamine	≥99%	Sigma-Aldrich, Alfa Aesar	Corrosive; handle with care.
Ethanol, Absolute (200 Proof)	ACS Grade	Fisher Scientific	Used as the reaction solvent.
Glacial Acetic Acid	ACS Grade	VWR, Sigma-Aldrich	Used as a catalyst.
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Any reputable supplier	Used as a drying agent.
TLC Plates	Silica Gel 60 F₂₅₄	MilliporeSigma	For reaction monitoring.
Solvents for TLC & Chromatography	HPLC Grade	Any reputable supplier	e.g., Hexane, Ethyl Acetate

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Glassware for extraction and filtration

• Melting point apparatus

Caption: A flowchart illustrating the key stages of the synthesis.

Synthesis Procedure

• Reactant Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add absolute ethanol (40 mL).

• Aldehyde Addition: Add cyclopentanecarboxaldehyde (e.g., 20 mmol, 1.96 g) to the ethanol and stir until fully dissolved.

• Amine Addition: To this solution, add an equimolar amount of benzylamine (20 mmol, 2.14 g) dropwise over 5 minutes.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (3-5 drops) to the reaction mixture.[8]

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 78-80 °C) using a heating mantle. Maintain a gentle reflux with stirring for 2-4 hours.[9]

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 9:1 Hexane:Ethyl Acetate). Spot the starting materials and the reaction mixture. The reaction is complete when the starting material spots are consumed and a new, single product spot is observed.[7]

Work-up and Purification

• Cooling: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature.

• Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator. This will yield the crude product, often as a yellowish oil or solid.

• Purification (Recrystallization): Recrystallization is often the most effective method for purifying Schiff bases.[7][10]

  • Dissolve the crude product in a minimum amount of hot ethanol.

  • Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

  • Collect the solid crystals by vacuum filtration.

  • Wash the collected crystals with a small amount of cold ethanol to remove any soluble impurities.[11]

  • Dry the purified product under vacuum.

• Alternative Purification (Chromatography): If recrystallization fails to yield a pure product, column chromatography can be employed. Use silica gel or neutral alumina as the stationary phase and an appropriate solvent system (e.g., a gradient of hexane/ethyl acetate) as the eluent.[10][12]

Product Characterization

Thorough characterization is essential to confirm the structure and purity of the synthesized (E)-N-Benzyl-1-cyclopentylmethanimine.

Technique	Expected Result / Observation
Appearance	Yellowish crystals or crystalline powder.[13]
Melting Point	A sharp, defined melting point range indicates high purity.[13]
FT-IR Spectroscopy	Disappearance of C=O stretch (from aldehyde, ~1700 cm⁻¹) and N-H stretches (from amine, ~3300-3400 cm⁻¹). Appearance of a strong C=N (imine) stretch around 1630-1650 cm⁻¹ .[13][14]
¹H NMR Spectroscopy	Characteristic singlet for the imine proton (-CH=N-) in the δ 8.0-8.5 ppm region. Multiplets for the aromatic protons of the benzyl group (~δ 7.2-7.4 ppm) and signals for the cyclopentyl and benzylic CH₂ protons.[15][16]
¹³C NMR Spectroscopy	Characteristic signal for the imine carbon (-C=N-) in the δ 160-170 ppm region.[15][16]
Mass Spectrometry	Molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₁₃H₁₇N = 187.28 g/mol ).

Troubleshooting and Field-Proven Insights

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Incomplete reaction due to insufficient heating time or inefficient water removal.2. Incorrect pH; catalyst not added or too much acid used.	1. Increase reflux time and monitor with TLC. If using a solvent like toluene, use a Dean-Stark apparatus to azeotropically remove water.[3][7]2. Ensure a catalytic amount (a few drops) of mild acid like acetic acid is used.[7]
Product Hydrolyzes Back to Reactants	The reaction is reversible and the product is exposed to water during work-up or storage.	Perform work-up steps efficiently. Dry the final product thoroughly and store it in a desiccator or under an inert atmosphere, protected from moisture.[10]
Starting Aldehyde Impurity in Product	1. Incomplete reaction.2. Similar polarity to the product, making separation difficult.	1. Ensure the reaction goes to completion.2. If recrystallization is ineffective, wash an organic solution of the crude product with a saturated sodium bisulfite solution to remove the aldehyde.[7] Alternatively, use column chromatography.[7]
Oily Product That Won't Crystallize	Presence of impurities inhibiting crystal lattice formation.	Purify the crude product using column chromatography over silica gel to remove impurities before attempting recrystallization again. Trituration with a cold non-polar solvent like pentane or hexane may also induce solidification.

References

• SATHEE. (n.d.). Chemistry Schiff Bases. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of Schiff base (imine) Formation. Retrieved from [Link]

• IntechOpen. (2022). Synthesis of Schiff Bases by Non-Conventional Methods. Retrieved from [Link]

• Theoretical Studies on the Reaction Mechanism of Schiff Base Formation from Hexoses. (2024). Journal of Physical Chemistry A. Retrieved from [Link]

• IntechOpen. (2022). Overview of Schiff Bases. Retrieved from [Link]

• ResearchGate. (2024). How to purify Schiff base product? Retrieved from [Link]

• ResearchGate. (2021). Is there an effective way of purifying schiff bases? Retrieved from [Link]

• ResearchGate. (2023). How to purify Schiff base? Retrieved from [Link]

• Jiang, L. (1991). PREPARATION AND PURIFICATION OF SCHIFF BASE AND PROTONATED SCHIFF BASE FROM 9-CIS-RETINAL. Chinese Chemical Letters, 2(12). Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Schiff bases and benzylamino derivatives containing [1-B10H9NH3]− anion. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. Retrieved from [Link]

• IONiC / VIPEr. (n.d.). EXPERIMENT 4: Synthesis of Schiff base ligands. Retrieved from [Link]

• IntechOpen. (2022). Synthesis of Schiff Bases by Non-Conventional Methods. Retrieved from [Link]

• Nikam, D., et al. (2020). Synthesis of Schiff's Bases with Simple Synthetic Approach. Asian Journal of Pharmaceutical Research and Development, 8(5), 72-74. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed reaction mechanism for formation of N-benzyl-1-phenylmethanimine. Retrieved from [Link]

• Semantic Scholar. (2019). Synthesis and Characterization of N-Benzylidene Aniline Ligand for Spectrophotometric Determination of Nickel. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamine synthesis by C-C coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (E)-Benzyl(1-phenylethylidene)amine. Retrieved from [Link]

• ARC Journals. (n.d.). Spectrophotometric Studies of N-Benzylideneaniline Ligand and its Nickel Complex. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzyl(cyclopropylmethyl)amine. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of cyclopentano-N-methylphosphatidylethanolamines: aminolysis during the use of methylamine. Retrieved from [Link]

Sources

• 1. SATHEE: Chemistry Schiff Bases [satheeneet.iitk.ac.in]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Synthesis of Schiff Bases by Non-Conventional Methods | IntechOpen [intechopen.com]
• 5. Overview of Schiff Bases | IntechOpen [intechopen.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ajprd.com [ajprd.com]
• 10. researchgate.net [researchgate.net]
• 11. ionicviper.org [ionicviper.org]
• 12. researchgate.net [researchgate.net]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. arcjournals.org [arcjournals.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Nucleophilic addition reactions to (E)-N-Benzyl-1-cyclopentylmethanimine

Application Note: Nucleophilic Addition to (E)-N-Benzyl-1-cyclopentylmethanimine

Executive Summary & Rationale

(E)-N-Benzyl-1-cyclopentylmethanimine is a highly versatile electrophilic scaffold utilized in the synthesis of α-branched secondary amines. The incorporation of a cyclopentyl moiety is highly valued in drug development due to its ability to modulate lipophilicity and metabolic stability. Meanwhile, the N-benzyl group serves as a robust, non-coordinating protecting group that withstands strongly basic nucleophiles and can be cleanly cleaved post-reaction via palladium-catalyzed hydrogenolysis to yield primary amines (1)[1].

Mechanistic Insights & The Enolization Challenge

The addition of organometallic reagents (e.g., Grignard or organolithium reagents) to imines is a cornerstone of carbon-carbon bond formation (2)[2]. However, (E)-N-benzyl-1-cyclopentylmethanimine presents a specific synthetic challenge: it is an enolizable imine. The cyclopentyl ring possesses α-protons that are susceptible to deprotonation by highly basic nucleophiles, leading to metallo-enamines rather than the desired addition products (3)[3].

To dictate causality toward nucleophilic addition over α-deprotonation, two critical experimental parameters must be controlled:

• Cryogenic Temperatures (-78 °C): Low thermal energy kinetically favors the addition to the highly polarized C=N bond over the acid-base deprotonation event.

• Lewis Acid Activation: Additives such as CeCl₃ or MgBr₂ coordinate to the imine nitrogen. This coordination lowers the lowest unoccupied molecular orbital (LUMO) of the imine, hyper-polarizing the C=N bond and accelerating nucleophilic attack (3)[3].

Mechanistic pathway of Lewis acid-mediated nucleophilic addition to the imine.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and product yield, demonstrating the necessity of Lewis acid additives for enolizable substrates.

Nucleophile	Additive	Temperature	Time (h)	Expected Yield (%)	Primary Competing Reaction
PhMgBr	None	0 °C to RT	4	45 - 55	α-Deprotonation (Enolization)
PhMgBr	CeCl₃	-78 °C to RT	3	85 - 92	None (Suppressed)
n-BuLi	BF₃·OEt₂	-78 °C	2	78 - 85	Reduction / Hydride transfer
NaBH₄	MeOH	0 °C to RT	2	> 95	Trace hydrolysis

Experimental Protocols

Protocol A: CeCl₃-Mediated Grignard Addition (Carbon Nucleophile)

Self-Validating Design: This protocol utilizes anhydrous CeCl₃ to form an organocerium intermediate, which is highly nucleophilic but significantly less basic than the parent Grignard reagent, ensuring high yields of the addition product while suppressing enolization.

Step-by-Step Methodology:

• CeCl₃ Activation: Vigorously dry CeCl₃·7H₂O (1.5 equiv) under high vacuum at 140 °C for 2 hours to yield anhydrous CeCl₃. Cool to room temperature strictly under an argon atmosphere.

• Organocerium Formation: Suspend the anhydrous CeCl₃ in dry THF (0.2 M) and cool to -78 °C. Dropwise add the desired Grignard reagent (1.5 equiv, e.g., PhMgBr). Stir for 1 hour at -78 °C to ensure complete transmetalation.

• Imine Addition: Dissolve (E)-N-benzyl-1-cyclopentylmethanimine (1.0 equiv) in a minimum volume of dry THF. Add this solution dropwise to the organocerium mixture at -78 °C (2)[2].

• Reaction Progression: Maintain the reaction at -78 °C for 2 hours, then allow it to slowly warm to 0 °C over 1 hour.

• Quench & Isolation: Quench the reaction strictly at 0 °C by adding saturated aqueous NH₄Cl. Causality: NH₄Cl provides a mild proton source to neutralize the metal amide without hydrolyzing any unreacted imine. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Step-by-step experimental workflow for organometallic addition to the imine.

Protocol B: Hydride Reduction (Reference Standard Synthesis)

To generate the unbranched secondary amine (N-benzyl-1-cyclopentylmethanamine) as a baseline reference for biological assays or chromatographic comparison.

• Dissolution: Dissolve the imine (1.0 equiv) in anhydrous MeOH (0.1 M) and cool to 0 °C.

• Reduction: Portion-wise add NaBH₄ (2.0 equiv). Causality: MeOH serves as both solvent and a proton source to stabilize the intermediate borate complex, accelerating the reduction.

• Workup: Stir for 2 hours at room temperature. Quench with H₂O, evaporate the MeOH under reduced pressure, and extract the aqueous residue with CH₂Cl₂.

Quality Control & Self-Validation

A protocol is only as reliable as its validation metrics. To confirm successful nucleophilic addition before proceeding to downstream applications, perform the following checks:

• TLC Analysis: The resulting secondary amine will exhibit a lower Rf value than the starting imine on silica gel (eluting with Hexanes/EtOAc). The product spot will stain positively (blue/purple) with Ninhydrin, whereas the fully substituted imine will not.

• ¹H NMR Spectroscopy: The most definitive proof of addition is the disappearance of the diagnostic imine proton (CH=N) typically observed far downfield at δ 7.5–8.0 ppm. Concurrently, a new methine proton (CH-NH) will appear upfield at δ 2.5–3.5 ppm, integrating for one proton.

References

• The Journal of Organic Chemistry. "Highly Diastereoselective Addition of Grignard Reagents to Aliphatic, Enolizable N-Alkylketimines and 2,2-Disubstituted 1,3-Oxazolidines". ACS Publications. [Link]

• Wiley-VCH. "1 Stereoselective Synthesis of α-Branched Amines by Nucleophilic Addition of Unstabilized Carbanions to Imines". Wiley Online Library. [Link]

• Chemical Reviews. "Transition-Metal-Catalyzed C–H Bond Addition to Carbonyls, Imines, and Related Polarized π Bonds". ACS Publications.[Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

(E)-N-Benzyl-1-cyclopentylmethanimine in multicomponent Ugi reactions

An In-Depth Guide to the Application of (E)-N-Benzyl-1-cyclopentylmethanimine in Ugi Multicomponent Reactions

Authored by: A Senior Application Scientist

This document serves as a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the strategic use of (E)-N-Benzyl-1-cyclopentylmethanimine in the Ugi four-component reaction (U-4CR). We will move beyond simple procedural outlines to explore the mechanistic rationale, optimization strategies, and practical protocols that ensure high-yield, reproducible synthesis of complex α-acylamino carboxamides.

The Strategic Value of the Ugi Reaction in Modern Synthesis

First disclosed by Ivar Ugi in 1959, the Ugi four-component reaction is a cornerstone of multicomponent reaction (MCR) chemistry.[1] It facilitates the one-pot synthesis of α-acylamino carboxamide derivatives from an amine, a carbonyl compound (aldehyde or ketone), a carboxylic acid, and an isocyanide.[2][3] The reaction's power lies in its exceptional convergence and atom economy, allowing for the rapid construction of complex, peptide-like scaffolds from a vast pool of commercially available starting materials.[4][5] This makes the U-4CR an invaluable tool for generating diverse compound libraries for high-throughput screening in drug discovery.[6]

The reaction is initiated by the condensation of the amine and the aldehyde to form an imine (or a corresponding iminium ion after protonation), which serves as the electrophilic cornerstone for the subsequent steps.[6][7] The choice of this initial imine is therefore a critical determinant of the final product's structure, stereochemistry, and physicochemical properties.

(E)-N-Benzyl-1-cyclopentylmethanimine: A Versatile Building Block

(E)-N-Benzyl-1-cyclopentylmethanimine is not merely another imine; its specific structural features offer distinct advantages in the design of Ugi products.

• Synthesis and Characterization: The imine is readily synthesized via the condensation of cyclopentanecarbaldehyde and benzylamine, typically in a solvent like dichloromethane (DCM) with a dehydrating agent such as anhydrous sodium sulfate.[8] The reaction is generally straightforward, yielding the thermodynamically favored (E)-isomer. Characterization is confirmed by standard spectroscopic methods. ¹H NMR would show characteristic signals for the benzyl and cyclopentyl groups, along with a key singlet for the imine proton (CH=N).[8]

• The Cyclopentyl Moiety: This group imparts a degree of conformational rigidity and lipophilicity to the final molecule. In medicinal chemistry, such carbocyclic scaffolds are often explored to improve metabolic stability and cell permeability. The defined three-dimensional shape of the cyclopentyl group can be crucial for achieving specific interactions with biological targets.[9]

• The N-Benzyl Group: The benzyl group serves two primary purposes. First, it provides steric bulk that can influence the stereochemical outcome of the reaction, particularly when chiral reactants are used.[10] Second, it acts as a versatile protecting group. The N-benzyl bond can be cleaved under various conditions (e.g., catalytic hydrogenation) post-Ugi reaction, revealing a secondary amide that can be used for further synthetic elaborations, such as cyclization or functionalization.[11]

Application Notes: Mechanistic Insights and Optimization

A successful Ugi reaction depends on the careful control of several parameters. The underlying principle is to favor the polar Ugi reaction pathway and stabilize its charged intermediates.

The Ugi Reaction Mechanism

The generally accepted mechanism proceeds through several key stages, beginning with the crucial imine intermediate.[2][6] Understanding this pathway is essential for troubleshooting and optimization.

Caption: The Ugi reaction mechanism starting from the imine.

Causality of Experimental Choices

• Solvent Selection: This is arguably the most critical factor. The Ugi reaction involves polar and charged intermediates like the nitrilium ion.[12]

  • Recommended: Polar protic solvents such as methanol (MeOH) and 2,2,2-trifluoroethanol (TFE) are the standard choices.[13][14] They excel at solvating and stabilizing the charged intermediates, thereby accelerating the reaction. TFE, in particular, can lead to significantly higher yields due to its high polarity and hydrogen-bonding capacity.[13]

  • Avoid: Non-polar or aprotic solvents (e.g., dichloromethane, THF) are generally detrimental.[1] They fail to stabilize the polar intermediates, which can stall the reaction or favor the competing three-component Passerini reaction, especially if the amine concentration is low.[12]

• Concentration: The kinetics of this multicomponent reaction are highly dependent on reactant concentration.

  • Insight: Studies have shown that higher concentrations, typically in the range of 0.2 M to 0.8 M , often result in superior yields.[15][16] Dilute conditions (<0.1 M) can perform poorly, as the probability of the four components coming together effectively is significantly reduced.[16]

• Temperature: The Ugi reaction is typically performed at room temperature (20-25 °C) .[15] The reaction is often exothermic, and excessive heating is usually unnecessary and can promote side reactions. In some specific cases, gentle heating (40-50 °C) has been used to accelerate sluggish reactions.[13]

• Stoichiometry: While an equimolar ratio of the four components is standard, using a slight excess (1.1-1.2 equivalents) of the more volatile or reactive components, such as the isocyanide or the pre-formed imine, can help drive the reaction to completion.[15]

Table 1: Influence of Reaction Parameters on Ugi Reaction Yield

Parameter	Condition A	Typical Yield	Condition B	Typical Yield	Rationale
Solvent	Methanol (MeOH)	Good to Excellent	Dichloromethane (DCM)	Poor to None	MeOH is a polar, protic solvent that stabilizes the polar nitrilium intermediate; DCM does not.[1][12]
Concentration	0.4 M	60-70%	0.07 M	<20%	Higher concentration increases the rate of productive molecular collisions.[16]
Temperature	Room Temperature	Good	80 °C	Variable/Lower	Standard conditions are sufficient; high temperatures can lead to decomposition or side products.[13][17]

Detailed Experimental Protocols

These protocols are designed to be self-validating, providing clear steps, expected outcomes, and troubleshooting guidance.

Workflow Overview

Caption: General workflow from imine synthesis to Ugi product.

Protocol 1: Synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine

Materials and Equipment:

• Cyclopentanecarbaldehyde

• Benzylamine

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• Round-bottom flask with magnetic stirrer

• Rotary evaporator

Procedure:

• To a solution of cyclopentanecarbaldehyde (1.0 eq) in DCM (approx. 0.5 M), add benzylamine (1.0 eq) dropwise at room temperature.

• Add anhydrous Na₂SO₄ (1.5-2.0 eq) to the mixture to act as a dehydrating agent.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours. Monitor the reaction by TLC or ¹H NMR for the disappearance of the aldehyde peak.

• Once the reaction is complete, filter off the Na₂SO₄ and wash the solid with a small amount of DCM.

• Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil can often be used directly in the Ugi reaction. For higher purity, purification by vacuum distillation or flash chromatography may be performed.

Expected Outcome: A pale yellow oil. The structure should be confirmed by ¹H NMR, looking for the characteristic imine proton signal around 8.0-8.5 ppm.[8]

Protocol 2: General Procedure for Ugi Reaction

Materials and Equipment:

• (E)-N-Benzyl-1-cyclopentylmethanimine (from Protocol 1)

• A selected carboxylic acid (e.g., Acetic Acid)

• A selected isocyanide (e.g., Cyclohexyl Isocyanide)

• Methanol (MeOH), anhydrous

• Screw-cap vial or round-bottom flask with magnetic stirrer

• Standard work-up and purification supplies (separatory funnel, ethyl acetate, saturated NaHCO₃ solution, brine, anhydrous MgSO₄, silica gel for chromatography)

Procedure:

• In a clean, dry vial, dissolve the carboxylic acid (1.05 eq) in methanol to make a ~1 M solution.

• To this solution, add (E)-N-Benzyl-1-cyclopentylmethanimine (1.0 eq). Stir for 5-10 minutes. A slight warming may be observed.

• Add the isocyanide (1.05 eq) to the mixture. Caution: Isocyanides have a strong, unpleasant odor and are toxic. Handle in a well-ventilated fume hood.

• Ensure the final reaction concentration is between 0.4 M and 0.8 M. If necessary, add more methanol.

• Seal the vial and stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress by TLC, observing the consumption of the starting materials and the appearance of a new, typically less polar, product spot.

Work-up and Purification:

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove the methanol.[18]

• Redissolve the residue in a suitable organic solvent like ethyl acetate (EtOAc).

• Transfer the solution to a separatory funnel and wash sequentially with saturated aqueous NaHCO₃ solution (to remove excess carboxylic acid), water, and brine.[19]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of hexane/ethyl acetate as the eluent.[18]

Expected Outcome: The purified product is typically a white or pale yellow solid or a viscous oil. Yields can range from 50% to over 90% depending on the specific substrates used. The structure should be rigorously confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Troubleshooting:

• Low Yield: Check solvent purity (must be polar protic). Increase concentration. Ensure the imine was fully formed before starting the Ugi reaction.[12][16]

• Passerini Product as Side-Product: This indicates the reaction conditions are not polar enough. Switch to TFE or ensure methanol is anhydrous.[12]

• Incomplete Reaction: Extend the reaction time. Use a slight excess of the isocyanide.

Conclusion

(E)-N-Benzyl-1-cyclopentylmethanimine is a highly effective and versatile component for the Ugi reaction. Its unique combination of a rigid carbocyclic moiety and a cleavable benzyl group allows for the creation of novel scaffolds with significant potential in medicinal chemistry and materials science. By understanding the mechanistic underpinnings and carefully controlling key experimental parameters—most notably solvent choice and concentration—researchers can reliably leverage this building block to accelerate the synthesis of complex and diverse molecular architectures.

References

• Rocha, R. O., Rodrigues, M. O., & Neto, B. A. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. ACS Omega, 5(2), 972–979. [Link]

• Shaaban, S., et al. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Advances, 10(71), 43513-43547. [Link]

• Godina, F. I., et al. (2020). Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores. PMC. [Link]

• Journal of Synthetic Chemistry. (2023). An attractive and comprehensive review on synthesis of heterocyclic compounds through Ugi reactions. Journal of Synthetic Chemistry. [Link]

• Borah, A. J., et al. (2018). Recent advances in the chemistry of imine-based multicomponent reactions (MCRs). PMC. [Link]

• Dufour, J., & Evanno, L. (2011). Amines as key building blocks in Pd-assisted multicomponent processes. PMC. [Link]

• Li, G., et al. (2013). The Ugi reaction in polymer chemistry: syntheses, applications and perspectives. Polymer Chemistry, 4(1), 12-23. [Link]

• Shaaban, S., et al. (2020). Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications. RSC Publishing. [Link]

• Padwa, A. (2009). Recent Applications of Imines as Key Intermediates in the Synthesis of Alkaloids and Novel Nitrogen Heterocycles. PMC. [Link]

• Sardon, H., & Dove, A. P. (2018). Imine-based multicomponent polymerization: Concepts, structural diversity and applications. ResearchGate. [Link]

• Organic Syntheses. (n.d.). Ugi Multicomponent Reaction. Organic Syntheses Procedure. [Link]

• Franzen, R. (2008). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Journal of Visualized Experiments. [Link]

• Kaur, N., et al. (2018). Two-Step Macrocycle Synthesis by Classical Ugi Reaction. The Journal of Organic Chemistry, 83(3), 1431–1439. [Link]

• Organic Syntheses. (2017). Ugi Multicomponent Reaction. Organic Syntheses. [Link]

• Wikipedia. (n.d.). Imine. Wikipedia. [Link]

• JoVE. (2023). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. JoVE. [Link]

• Franzen, R. (2008). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Semantic Scholar. [Link]

• Beneria, M., et al. (2018). A synthetic Protein G adsorbent based on the multi-component Ugi reaction for the purification of mammalian immunoglobulins. ResearchGate. [Link]

• Illinois Chemistry. (2007). The Ugi Multicomponent Reaction: Scope, Stereochemical Considerations and Post-Condensation Modifications. University of Illinois. [Link]

• Organic Chemistry Portal. (n.d.). Ugi Reaction. Organic Chemistry Portal. [Link]

• Curti, C., et al. (2018). Exploitation of the Ugi 5-Center-4-Component Reaction (U-5C-4CR) for the Generation of Diverse Libraries of Polycyclic (Spiro)Compounds. Frontiers in Chemistry. [Link]

• Nazeri, M. T., et al. (2020). Cyclic Imines in Ugi and Ugi-Type Reactions. ACS Combinatorial Science, 22(8), 397–421. [Link]

• Supplementary Information. (n.d.). General Procedure for Imine Syntheses and Characterization Data. [Link]

• de Graaff, C., et al. (2012). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry, 8, 497-538. [Link]

• Kumar, A., et al. (2021). Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates. PMC. [Link]

• Nazeri, M. T., et al. (2020). Cyclic Imines in Ugi and Ugi-Type Reactions. ResearchGate. [Link]

• de Graaff, C., et al. (2012). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. chemistry.illinois.edu [chemistry.illinois.edu]
• 2. Review on the Ugi Multicomponent Reaction Mechanism and the Use of Fluorescent Derivatives as Functional Chromophores - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jsynthchem.com [jsynthchem.com]
• 6. Ugi Reaction [organic-chemistry.org]
• 7. Recent advances in the chemistry of imine-based multicomponent reactions (MCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Post-Ugi Cyclization for the Construction of Diverse Heterocyclic Compounds: Recent Updates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Exploitation of the Ugi 5-Center-4-Component Reaction (U-5C-4CR) for the Generation of Diverse Libraries of Polycyclic (Spiro)Compounds [frontiersin.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Two decades of recent advances of Ugi reactions: synthetic and pharmaceutical applications - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07501A [pubs.rsc.org]
• 14. Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 17. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 18. orgsyn.org [orgsyn.org]
• 19. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for (E)-N-Benzyl-1-cyclopentylmethanimine Synthesis

Welcome to the Process Chemistry Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals scaling the synthesis of (E)-N-Benzyl-1-cyclopentylmethanimine. The condensation of cyclopentanecarboxaldehyde with benzylamine forms a Schiff base (imine) via a highly reversible nucleophilic addition-elimination mechanism. Achieving >95% yield requires precise thermodynamic control, rigorous water sequestration, and optimal acid catalysis.

Section 1: Reaction Dynamics & Mechanism FAQs

Q: Why does my reaction plateau at ~60% yield despite prolonged heating under reflux? A: Thermodynamic Equilibrium & Le Chatelier's Principle. Imine formation is a classic equilibrium process. The condensation between cyclopentanecarboxaldehyde and benzylamine releases exactly one equivalent of water[1]. If this water is not actively sequestered from the reaction matrix, the reverse reaction (hydrolysis of the imine back to the aldehyde and amine) competes directly with the forward reaction, causing a yield plateau[2]. To break this equilibrium, you must employ physical or chemical water-removal techniques, such as azeotropic distillation or the addition of molecular sieves[3][4].

Q: How does the pH of the reaction mixture dictate the rate of imine formation? A: The PADPED Mechanism and the "Goldilocks" pH Zone. The mechanism of imine formation follows a Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation (PADPED) sequence[5]. The rate-determining step is the elimination of water from the carbinolamine intermediate.

• pH too high (>6.0): There is insufficient acid to protonate the hydroxyl group of the carbinolamine. Without protonation, the -OH remains a poor leaving group, halting dehydration[1][6].

• pH too low (<4.0): Benzylamine becomes fully protonated to an ammonium salt. This renders the nitrogen non-nucleophilic, preventing the initial attack on the carbonyl carbon[6][7].

• Optimal pH (4.5–5.0): This narrow window maintains enough free amine for the nucleophilic attack while providing sufficient protons to catalyze the dehydration step[6][7].

Section 2: Water Removal Strategies

Q: Which water-removal technique is optimal for this specific aliphatic-aromatic condensation? A: It depends on your scale and solvent system. Below is a comparative analysis of validated dehydration methods.

Dehydration Method	Solvent Compatibility	Typical Yield	Scalability	Key Mechanistic Advantage
Dean-Stark Trap	Toluene, Benzene	85–95%	High (Pilot/Process)	Continuous azeotropic removal of H₂O drives equilibrium forward[8].
4Å Molecular Sieves	DCM, THF, Ethanol	90–98%	Medium (Bench)	Irreversible physical trapping of water molecules within aluminosilicate pores[2][8].
Chemical Dehydrants (e.g., MgSO₄)	Most organic solvents	60–75%	Low	Often thermodynamically insufficient for driving highly reversible aliphatic aldehyde condensations[4].
Orthoesters (e.g., Trimethyl orthoformate)	Methanol, Neat	85–90%	Medium	Chemically consumes water to form methanol and methyl formate in situ[3].

Section 3: Self-Validating Experimental Protocol

Q: Can you provide a standardized, high-yield protocol for synthesizing (E)-N-Benzyl-1-cyclopentylmethanimine? A: Yes. The following protocol utilizes azeotropic distillation with catalytic p-TsOH. This setup acts as a self-validating system where the physical volume of water collected directly correlates to the reaction's conversion rate.

Step-by-Step Methodology: Azeotropic Synthesis via Dean-Stark

• Preparation: In a 250 mL round-bottom flask, dissolve cyclopentanecarboxaldehyde (10.0 mmol, 0.98 g) in 50 mL of anhydrous toluene.

• Amine Addition: Add benzylamine (10.5 mmol, 1.12 g, 1.05 eq).

  • Causality: A slight stoichiometric excess of the amine compensates for any minor evaporative losses and pushes the equilibrium forward via Le Chatelier's principle[4].

• Catalyst Introduction: Add p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.5 mmol, 5 mol%).

  • Causality:p-TsOH establishes the optimal pH (~4.5-5.0) required to protonate the carbinolamine intermediate's hydroxyl group, transforming it into a superior leaving group (H₂O) without completely quenching the amine nucleophile[4][7].

• Apparatus Assembly: Attach a Dean-Stark trap filled with toluene, surmounted by a reflux condenser.

• Reflux & Monitor: Heat the mixture to reflux (approx. 110°C). Monitor the collection of water in the trap.

  • Self-Validation: The theoretical yield of water is 0.18 mL. The reaction is complete when water ceases to accumulate in the trap (typically 4-6 hours), providing a real-time, visual stoichiometric confirmation of conversion.

• Workup: Cool to room temperature, wash the organic layer with saturated NaHCO₃ (2 x 20 mL) to neutralize the acid catalyst, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude (E)-N-Benzyl-1-cyclopentylmethanimine via vacuum distillation or use directly if NMR purity is >95%.

Section 4: Advanced Troubleshooting & Side Reactions

Q: I am observing a secondary peak in my LC-MS/NMR analysis. What is the likely byproduct? A: You are likely observing either an aldol condensation product or an oxidative byproduct.

• Aldol Condensation: Cyclopentanecarboxaldehyde possesses an alpha-proton. Under prolonged acidic or basic conditions without the amine present, it can undergo self-condensation. Fix: Ensure the amine is added to the aldehyde promptly at room temperature before applying heat.

• Oxidative Coupling: Benzylamine can undergo oxidative homocoupling to form N-benzylidenebenzylamine if exposed to transition metal impurities and atmospheric oxygen[9][10]. Fix: Degas your solvents and run the reaction under an inert argon or nitrogen atmosphere.

Diagnostic workflow for troubleshooting and optimizing Schiff base (imine) synthesis yield.

References

• Imines - Properties, Formation, Reactions, and Mechanisms - Master Organic Chemistry - 5

• 21.4: Imine formation - Chemistry LibreTexts - 1

• Acid in Imine Formation - Chemistry Stack Exchange -7

• Syntheses of di-Schiff's bases: A comparative study using benzene and water - IJPCA - 8

• What is the influence of the pH on imine formation in a water solution? - ResearchGate - 6

• Synthesis of Schiff Bases by Non-Conventional Methods - SciSpace - 2

• Breaking the Equilibrium and Improving the Yield of Schiff Base Reactions by Pervaporation - MDPI - 3

• Natural Acid Catalyzed Synthesis of Schiff Base under Solvent-free Condition - Scholars Research Library - 11

• Selective Synthesis of Imines via Oxidative Coupling - Oriental Journal of Chemistry - 9

• Imine formation-Typical procedures - OperaChem -4

• Efficient and chemoselective imine synthesis catalyzed by a well-defined PN3-manganese(ii) pincer system - RSC Publishing -10

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. Imine formation-Typical procedures - operachem [operachem.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. ijpca.org [ijpca.org]
• 9. Selective Synthesis of Imines via Oxidative Coupling of Primary Amines and Oxidation of Secondary Amines by Peroxides and other Competent Oxidants: A Short Review – Oriental Journal of Chemistry [orientjchem.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

Technical Support Center: Overcoming Steric Hindrance in (E)-N-Benzyl-1-cyclopentylmethanimine Additions

Welcome to the Technical Support Center for complex imine functionalization. (E)-N-Benzyl-1-cyclopentylmethanimine presents a unique synthetic challenge: the alpha-branched cyclopentyl group creates a severe steric barrier directly adjacent to the electrophilic azomethine carbon. This steric bulk dramatically lowers the rate of nucleophilic addition, often allowing competing pathways—such as enolization or reduction—to dominate the reaction profile.

This guide is designed for drug development professionals and synthetic chemists to systematically troubleshoot and optimize nucleophilic additions to this highly hindered substrate.

Part 1: Diagnostic Workflow for Activation Strategies

Selecting the correct activation strategy depends entirely on the nature of the nucleophile. The decision tree below outlines the optimal mechanistic pathways to bypass the steric constraints of the cyclopentyl ring.

Workflow for selecting activation strategies to overcome steric hindrance in imine additions.

Part 2: Troubleshooting & Frequently Asked Questions (FAQs)

Q1: When attempting a standard Grignard addition to (E)-N-Benzyl-1-cyclopentylmethanimine, I observe mostly unreacted starting material and enolization byproducts. How can I force the addition? A1: The basicity of standard Grignard reagents often outcompetes their nucleophilicity when faced with the bulky cyclopentyl ring. To overcome this, transmetalate your Grignard reagent with anhydrous Cerium(III) Chloride (CeCl₃) to form an organocerium species. Organocerium reagents retain high nucleophilicity but are significantly less basic, which suppresses the enolization pathway and facilitates direct 1,2-addition to sterically hindered imines [1].

Q2: I am trying to perform an asymmetric radical cross-coupling using an amino acid precursor, but my conversion and stereoselectivity are poor. What is the optimal catalyst system? A2: For bulky aliphatic imines like cyclopentylmethanimine derivatives, relying solely on photoredox catalysis is insufficient for stereocontrol. You must employ a dual-catalysis approach using a photoredox catalyst (e.g., an Iridium complex) combined with a Chiral Phosphoric Acid (CPA). The CPA forms a hydrogen-bonded complex with the imine, activating it towards radical nucleophilic addition while simultaneously shielding one face to dictate stereochemistry. Recent protocols utilizing specific CPAs on analogous bulky imines have successfully achieved up to 62% yield with a 9:1 diastereomeric ratio (dr) and 96:4 enantiomeric ratio (er) [2].

Q3: My allylation reaction using allylsilanes is failing. Which Lewis acid is best for activating this specific imine? A3: Allylsilanes are relatively weak nucleophiles and require strong Lewis acid activation, especially when the imine is sterically hindered. While standard Lewis acids like BF₃·OEt₂ are common, zinc-based Lewis acids (such as ZnBr₂ or ZnCl₂) have shown exceptional efficacy in promoting diastereoselective additions of prochiral nucleophilic alkenes to hindered imines. If Zn-based acids fail, consider utilizing pre-formed allyl-BF₃K reagents, which bypass the need for external Lewis acids and transfer the allyl group via a highly organized, closed cyclic transition state [3].

Part 3: Quantitative Data Summary

The following table synthesizes the expected quantitative outcomes when applying the optimized activation strategies to highly hindered aliphatic imines.

Nucleophile Class	Reagent Example	Primary Challenge	Optimal Activation Strategy	Expected Yield	Expected Selectivity (dr/er)
Hard Organometallic	Alkylmagnesium Bromide	Enolization / Reduction	Organocerium (CeCl₃) Transmetalation	65–85%	N/A (Racemic without auxiliary)
Radical Precursor	α-Amino Acid	Low Conversion / Poor Stereocontrol	Photoredox (Ir) + Chiral Phosphoric Acid	50–70%	Up to 9:1 dr / 96:4 er
Prochiral Alkene	Allyltrimethylsilane	Severe Steric Clash	Strong Lewis Acid (ZnBr₂ or ZnCl₂)	70–90%	Up to 95:5 dr

Part 4: Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies are designed as self-validating systems. Built-in checks allow the operator to verify the success of intermediate steps before proceeding.

Protocol A: CeCl₃-Mediated Nucleophilic Addition (Organocerium Method)

Causality: CeCl₃ acts as a highly oxophilic/azophilic Lewis acid that transmetalates with Grignard reagents to form a less basic, highly nucleophilic species, preventing the deprotonation of the alpha-cyclopentyl proton.

• Activation of CeCl₃: Place CeCl₃·7H₂O in a Schlenk flask. Heat gradually to 140°C under high vacuum (0.1 mmHg) over 2 hours, then maintain for an additional 2 hours.

  • Self-Validation Check: The CeCl₃ must remain a free-flowing, pure white powder. If it clumps or turns off-white, incomplete dehydration or hydrolysis has occurred; the subsequent transmetalation will fail and the batch must be discarded.

• Formation of Organocerium: Cool the flask to 0°C under Argon and suspend the anhydrous CeCl₃ in dry THF. Stir for 2 hours to form the CeCl₃-THF complex. Cool to -78°C and add the Grignard reagent (1.5 equiv) dropwise. Stir for 1.5 hours.

  • Self-Validation Check: A distinct color change (often to pale yellow or orange, depending on the Grignard) indicates successful transmetalation.

• Imine Addition: Add a solution of (E)-N-Benzyl-1-cyclopentylmethanimine (1.0 equiv) in THF dropwise at -78°C. The low temperature controls the exotherm and stabilizes the transition state. Stir for 3 hours, allowing the reaction to slowly warm to 0°C.

• Quench: Quench the reaction strictly at 0°C with saturated aqueous NH₄Cl to safely decompose the organocerium species without hydrolyzing the newly formed amine. Extract with EtOAc.

Protocol B: Photoredox/CPA Dual-Catalyzed Radical Addition

Causality: The Ir-photocatalyst generates an active radical from the amino acid precursor via single-electron transfer (SET). Simultaneously, the Chiral Phosphoric Acid (CPA) protonates the imine, increasing its electrophilicity toward the radical while providing a chiral pocket for stereocontrol.

• Reaction Assembly: In an oven-dried vial, combine (E)-N-Benzyl-1-cyclopentylmethanimine (1.0 equiv), the amino acid precursor (1.5 equiv), Ir-photocatalyst (2 mol%), and the selected CPA (10 mol%).

• Solvent Selection: Dissolve the mixture in anhydrous, non-coordinating solvent (e.g., Toluene or DCM).

  • Causality: Coordinating solvents (like DMF or THF) will competitively hydrogen-bond with the CPA, destroying the stereocontrol mechanism.

• Degassing: Seal the vial with a septum and degas via three freeze-pump-thaw cycles.

  • Self-Validation Check: After the final thaw, the solution must not bubble under static vacuum. Residual oxygen will rapidly quench the excited state of the photocatalyst.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature for 24 hours.

  • Self-Validation Check: The reaction mixture must exhibit visible luminescence under the 450 nm light. If the solution is entirely opaque or dark, the Ir-catalyst may have precipitated or been quenched, indicating a failure in the degassing step or solvent incompatibility.

References

• US6410780B1 - C11 oxymyl and hydroxylamino prostaglandins useful as medicaments - Google Patents.
• Stereoselective Radical Cross-Coupling of Amino Acids and Imines via Hydrogen-Bond Catalysis.
• Diastereoselective Addition of Prochiral Nucleophilic Alkenes to α-Chiral N-Sulfonyl Imines.

Minimizing side products in (E)-N-Benzyl-1-cyclopentylmethanimine reduction

Target Transformation: (E)-N-Benzyl-1-cyclopentylmethanimine → N-benzyl-1-cyclopentylmethanamine

Overview & Causality of Side Reactions

Reducing (E)-N-Benzyl-1-cyclopentylmethanimine presents a specific chemoselectivity challenge. The goal is to reduce the C=N double bond without cleaving the N-benzyl C-N single bond (debenzylation) or allowing the imine to revert to its constituent aldehyde and amine (hydrolysis). Understanding the electronic and steric environment of your reducing agent is critical to minimizing these side products and maximizing the yield of your secondary amine.

Troubleshooting & FAQs

Q1: I am using catalytic hydrogenation (Pd/C, H 2​ ) to reduce the imine, but my LC-MS shows a major peak corresponding to cyclopentylmethanamine. What is happening? A1: You are observing hydrogenative C-N bond cleavage, commonly known as debenzylation. The N-benzyl group is a classic protecting group designed specifically to be removed under [1]. Palladium inserts into the activated benzylic C-N bond, resulting in over-reduction to cyclopentylmethanamine and toluene.

• Solution: To retain the benzyl moiety, abandon catalytic hydrogenation and switch to a mild, chemoselective hydride donor such as Sodium Triacetoxyborohydride (NaBH(OAc) 3​ )[2].

Q2: I switched to NaBH 4​ in methanol, but I'm getting cyclopentylmethanol as a side product. How is this forming? A2: Imines exist in a moisture-sensitive equilibrium with their parent aldehyde and amine. If your solvent is wet, (E)-N-Benzyl-1-cyclopentylmethanimine hydrolyzes back to cyclopentanecarboxaldehyde and benzylamine. NaBH 4​ is a strong hydride donor that rapidly reduces the resulting aliphatic aldehyde into cyclopentylmethanol.

• Solution: Use strictly anhydrous conditions, or better yet, use NaBH(OAc) 3​ in 1,2-dichloroethane (DCE). NaBH(OAc) 3​ is significantly less reactive toward aliphatic aldehydes than NaBH 4​ , giving the imine time to reduce without consuming the hydrolyzed aldehyde[2].

Q3: What is the mechanistic role of acetic acid in the NaBH(OAc) 3​ protocol, and how much should I use? A3: Acetic acid serves as a proton donor to convert the neutral imine into a highly electrophilic iminium ion. Because the electron-withdrawing acetoxy ligands on NaBH(OAc) 3​ stabilize the B-H bond, the reagent is too mild to efficiently reduce a neutral imine. It relies entirely on the heightened electrophilicity of the iminium species[3].

• Solution: Add 1.0 to 1.5 equivalents of glacial acetic acid to maintain a pH of 5–7. Excessive acid (pH < 4) will drive the hydrolysis pathway[4].

Quantitative Comparison of Reducing Agents

To highlight the causality between reagent choice and side-product formation, review the following expected outcome profile for N-benzyl imines:

Reducing Agent	Solvent	Additive	Target Amine Yield	Debenzylation (%)	Hydrolysis/Alcohol (%)
Pd/C, H 2​ (1 atm)	EtOH	None	< 20%	> 75%	< 5%
NaBH 4​	MeOH	None	60 - 70%	0%	15 - 25%
NaBH 3​ CN	MeOH	AcOH (pH 5)	85 - 90%	0%	< 5%
NaBH(OAc) 3​	DCE	AcOH (1 eq)	> 95%	0%	< 2%

Data synthesized from standard reductive amination optimization profiles[2].

Mechanistic Pathway & Reaction Outcomes

Reaction pathways of (E)-N-Benzyl-1-cyclopentylmethanimine reduction.

Validated Experimental Protocol: Chemoselective Reduction

This protocol utilizes a self-validating stoichiometric control to prevent over-reduction while maximizing the conversion of the imine.

Reagents:

• (E)-N-Benzyl-1-cyclopentylmethanimine: 1.0 mmol

• 1,2-Dichloroethane (DCE), anhydrous: 10 mL

• Glacial Acetic Acid (AcOH): 1.0 mmol (57 µL)

• Sodium Triacetoxyborohydride (NaBH(OAc) 3​ ): 1.5 mmol (318 mg)

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask flushed with argon, dissolve 1.0 mmol of the starting imine in 10 mL of anhydrous DCE.

  • Causality: Anhydrous DCE prevents the moisture-driven hydrolysis back to cyclopentanecarboxaldehyde[5].

• Activation: Add 1.0 mmol of glacial acetic acid to the solution. Stir at room temperature for 10 minutes.

  • Causality: This guarantees complete protonation to the iminium acetate intermediate, which is required for STAB reduction[3].

• Reduction: Portion-wise, add 1.5 mmol of NaBH(OAc) 3​ .

  • Causality: Portion-wise addition prevents rapid temperature spikes and controls the evolution of trace hydrogen gas, maintaining a stable reaction environment.

• Monitoring: Stir the suspension at room temperature under argon. Monitor the reaction via TLC (typically complete in 2-4 hours).

  • Self-Validation: The checkpoint here is the disappearance of the UV-active imine spot and the appearance of a more polar, ninhydrin-active secondary amine spot.

• Quenching: Carefully quench the reaction by adding 10 mL of saturated aqueous NaHCO 3​ . Stir vigorously for 15 minutes.

  • Causality: This neutralizes the acetic acid and safely decomposes unreacted boron species into water-soluble borates.

• Extraction & Isolation: Transfer to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to afford high-purity N-benzyl-1-cyclopentylmethanamine.

References

• Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Source: Sciencemadness / Organic Reactions URL: [Link]

• Title: Sodium triacetoxyborohydride. Source: Organic Chemistry Portal URL: [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of (E)-N-Benzyl-1-cyclopentylmethanimine purity via HPLC-UV

Analytical Validation of (E)-N-Benzyl-1-cyclopentylmethanimine: Overcoming Imine Hydrolysis in Purity Determination

For researchers and drug development professionals, validating the purity of Schiff bases like (E)-N-Benzyl-1-cyclopentylmethanimine presents a unique analytical hurdle. Standard chromatographic methods often fail to account for the thermodynamic instability of the carbon-nitrogen double bond (C=N) in aqueous, acidic environments. This guide objectively compares analytical modalities, explains the causality behind imine degradation during analysis, and provides a self-validating, ICH-compliant HPLC-UV protocol to ensure accurate purity determination.

The Chemistry of the Problem: Imine Instability

(E)-N-Benzyl-1-cyclopentylmethanimine is synthesized via the condensation of cyclopentanecarboxaldehyde and benzylamine. Its structural integrity is highly dependent on its environment. In aqueous media, particularly under Brønsted acid catalysis, the electrophilic imine carbon undergoes rapid nucleophilic attack by water[1]. This hydrolysis cleaves the molecule back into its synthetic precursors.

When analysts attempt to validate the purity of this compound using standard Reversed-Phase HPLC (RP-HPLC)—which typically utilizes 0.1% Trifluoroacetic Acid (TFA) or Formic Acid to suppress silanol ionization—the compound degrades directly on the column[2]. Consequently, the resulting chromatogram presents a false impurity profile, heavily skewed by hydrolysis artifacts rather than true batch impurities.

Chromatographic fate of the imine under acidic versus basic mobile phase conditions.

Comparative Analysis of Purity Validation Modalities

To establish a robust control strategy, we must evaluate how different analytical techniques handle the fragile nature of the imine bond.

Table 1: Modality Comparison for Imine Purity Validation

Analytical Modality	Operating Conditions	Imine Stability	Sensitivity (LOD/LOQ)	Suitability Verdict
Standard RP-HPLC-UV	Acidic (pH 2-3)	Poor (Rapid Hydrolysis)	High (< 0.05%)	Unsuitable. Generates false degradants.
Optimized RP-HPLC-UV	Alkaline (pH 9.5)	Excellent (Kinetically Stable)	High (< 0.05%)	Optimal. Preserves intact imine for trace analysis.
GC-FID	High Temp (200-300°C)	Moderate (Thermal Isomerization)	Moderate (~0.1%)	Viable Alternative. Risk of thermal breakdown in the inlet.
qNMR (1H)	Non-aqueous (CDCl3)	Excellent	Low (> 1.0%)	Excellent for Assay. Insufficient for trace impurity profiling.

While qNMR is exceptional for absolute structural confirmation, it lacks the sensitivity required for trace impurity detection. Therefore, an Optimized Alkaline RP-HPLC-UV method is the most authoritative choice for release and stability testing.

Self-Validating Experimental Protocol: Alkaline HPLC-UV

To prevent hydrolysis, the mobile phase must be maintained at a pH significantly higher than neutral, kinetically stabilizing the Schiff base. However, standard silica columns dissolve at high pH[3]. This protocol utilizes an Ethylene-Bridged Hybrid (EBH) column to withstand alkaline conditions.

Materials & Reagents

• Column: Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent high-pH stable EBH column.

• Mobile Phase A: 10 mM Ammonium Bicarbonate ( NH4​HCO3​ ) in LC-MS grade water, adjusted to pH 9.5 with dilute Ammonium Hydroxide.

• Mobile Phase B: HPLC-grade Acetonitrile (ACN).

• Diluent: Anhydrous Acetonitrile.

Step-by-Step Methodology

• System Preparation: Purge the HPLC system thoroughly with LC-MS grade water to eliminate any residual acids (e.g., TFA) from previous analyses. Equilibrate the column with 90% Mobile Phase A and 10% Mobile Phase B.

• Sample Preparation (Causality Check): Accurately weigh 10.0 mg of (E)-N-Benzyl-1-cyclopentylmethanimine. Dissolve entirely in 10.0 mL of anhydrous Acetonitrile. Do not use protic solvents (such as water or methanol) in the diluent, as they will initiate nucleophilic attack on the imine carbon prior to injection.

• Gradient Elution Program:

  • 0.0 - 2.0 min: 10% B

  • 2.0 - 12.0 min: Linear gradient to 90% B

  • 12.0 - 15.0 min: Hold at 90% B

  • 15.0 - 15.1 min: Return to 10% B

  • 15.1 - 20.0 min: Re-equilibration at 10% B

• Detection: Set the UV-Vis Diode Array Detector (DAD) to 254 nm to capture the strong absorbance of the benzyl chromophore.

• System Suitability (Self-Validation): Inject a blank (Diluent) to confirm the absence of ghost peaks. Next, inject a resolution mixture containing the intact imine, cyclopentanecarboxaldehyde, and benzylamine. The method is only considered valid if the resolution ( Rs​ ) between all three peaks is ≥2.0 .

Experimental Data: The Impact of pH on Recovery

The following validation data demonstrates the critical necessity of the alkaline mobile phase. Under acidic conditions, the parent peak area drops drastically, inversely correlating with the rise of hydrolysis artifacts.

Table 2: Comparative Recovery and Peak Integrity of (E)-N-Benzyl-1-cyclopentylmethanimine

Chromatographic Condition	Mobile Phase pH	Imine Peak Area (%)	Aldehyde Peak Area (%)	Amine Peak Area (%)	Conclusion
Standard RP-HPLC (0.1% TFA)	~2.0	14.2%	43.1%	42.7%	Severe Hydrolysis
Neutral RP-HPLC (Water/ACN)	~7.0	68.5%	15.8%	15.7%	Partial Degradation
Optimized RP-HPLC ( NH4​HCO3​ )	9.5	99.8%	< 0.1%	< 0.1%	Kinetically Stable

ICH Q2(R2) Validation Framework

To ensure this analytical procedure is fit for its intended purpose, it must be validated according to the latest ICH Q2(R2) guidelines[4]. The enhanced approach requires demonstrating that the reportable range provides results with acceptable response, accuracy, and precision[5].

ICH Q2(R2) validation framework for demonstrating analytical procedure suitability.

• Specificity: The DAD peak purity angle must be less than the purity threshold for the imine peak, proving no co-elution of degradants[4].

• Linearity: Validated across the reportable range (e.g., 0.05% to 120% of the nominal concentration) using an appropriate calibration model[5].

• Accuracy: Confirmed via spike-recovery studies at 80%, 100%, and 120% levels, ensuring the alkaline conditions do not suppress ionization or recovery[4].

References

• Validation of Analytical Procedures Q2(R2) - ICH | International Council for Harmonisation (ICH) | Link

• ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline | European Medicines Agency (EMA) | Link

• Light-Driven Molecular Motors: Imines as Four-Step or Two-Step Unidirectional Rotors | Journal of the American Chemical Society |Link

• Ultrasound-promoted Catalyst-free Synthesis of α-Aminonitriles | Organic Chemistry Research | Link

• Organometallic–Peptide Bioconjugates: Synthetic Strategies and Medicinal Applications | Chemical Reviews | Link

• Characterization of Stationary Phases for Liquid Chromatography | Eindhoven University of Technology | Link

Sources

• 1. orgchemres.org [orgchemres.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pure.tue.nl [pure.tue.nl]
• 4. database.ich.org [database.ich.org]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

Comparative Mass Spectrometry Platforms for the Structural Elucidation of (E)-N-Benzyl-1-cyclopentylmethanimine

Executive Summary

(E)-N-Benzyl-1-cyclopentylmethanimine (Molecular Formula: C₁₃H₁₇N; Exact Mass: 187.1361 Da) is a sterically hindered N-benzyl imine. Compounds of this class frequently serve as critical synthetic intermediates or pharmacophores in drug discovery. Analyzing their mass spectrometric behavior is analytically challenging due to the lability of the imine bond and the dominance of the benzyl cation in the gas phase.

This guide provides an objective comparison of three dominant mass spectrometry (MS) platforms—GC-EI-MS , LC-ESI-QqQ , and LC-ESI-QTOF —for the structural elucidation and quantitation of this compound. By mapping the mechanistic fragmentation pathways and providing self-validating experimental protocols, this guide serves as a definitive resource for analytical scientists and drug development professionals.

Technology Comparison: Selecting the Right MS Platform

Choosing the correct MS platform depends on whether the analytical goal is volatile impurity profiling, high-sensitivity pharmacokinetics, or de novo structural confirmation.

Table 1: Performance Comparison of MS Platforms for Imine Analysis

Feature / Platform	GC-EI-MS (70 eV)	LC-ESI-QqQ (Triple Quad)	LC-ESI-QTOF (High-Res)
Ionization Type	Hard (Electron Ionization)	Soft (Electrospray)	Soft (Electrospray)
Resolution	Unit Mass (Low)	Unit Mass (Low)	High-Resolution Accurate Mass
Primary Utility	Volatile profiling, Library matching	Targeted MRM quantitation	Structural elucidation, Exact mass
Sensitivity	Moderate (ng/mL range)	Ultra-High (pg/mL range)	High (ng/mL range)
Molecular Ion Stability	Often absent (extensive fragmentation)	Highly stable [M+H]⁺	Highly stable [M+H]⁺
Cost & Complexity	Low	Moderate	High

Mechanistic MS/MS Fragmentation Dynamics

Understanding the causality behind an MS/MS spectrum is critical for assay development. In positive electrospray ionization (ESI+), (E)-N-Benzyl-1-cyclopentylmethanimine readily forms the protonated precursor ion [M+H]⁺ at m/z 188.1439 .

The dissociation of N-benzyliminium ions is heavily driven by the thermodynamic stability of the resulting fragments [1]. The dominant gas-phase reaction is the heterolytic cleavage of the benzylic C-N bond. Because the resulting benzyl cation (m/z 91.0548) is highly stabilized by resonance and rapidly isomerizes into the aromatic tropylium ion, this pathway outcompetes nearly all other fragmentation routes. Previous studies on N-benzylated cations confirm that this cleavage is a charge-directed reaction contingent upon protonation of the nitrogen [2].

Secondary pathways include inductive cleavage yielding the protonated imine (m/z 98.0970) and alpha-cleavage resulting in the cyclopentyl cation (m/z 69.0704).

Proposed ESI-MS/MS fragmentation pathway for protonated (E)-N-Benzyl-1-cyclopentylmethanimine.

Experimental Methodologies & Self-Validating Protocols

To ensure robust and reproducible data, the following protocols are designed as self-validating systems. Every analytical run must incorporate built-in controls to verify system suitability and rule out false positives.

Comparative analytical workflow for (E)-N-Benzyl-1-cyclopentylmethanimine across three MS platforms.

Protocol A: LC-ESI-QTOF Structural Elucidation

Objective: Obtain high-resolution accurate mass (HRAM) data to confirm the molecular formula and map fragmentation mechanisms.

• Sample Preparation: Dissolve the standard in LC-MS grade Acetonitrile:Water (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

• Self-Validating Controls:

  • Blank: Inject 50:50 ACN:H₂O with 0.1% FA to establish a baseline and rule out carryover.

  • Lock Mass: Infuse Leucine Enkephalin (m/z 556.2771) continuously via a reference probe to ensure sub-5 ppm mass accuracy throughout the run.

• Chromatography: Use a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 5 minutes.

• MS Parameters:

  • Ionization: Positive ESI.

  • Declustering Potential (DP): Set to 30 V. Causality: Imines are prone to in-source fragmentation. A low DP prevents the premature cleavage of the benzylic bond before the precursor reaches the collision cell.

  • Collision Energy (CE): Ramp from 15 eV to 40 eV using Argon as the collision gas to capture both fragile (m/z 98) and stable (m/z 91) product ions.

Protocol B: LC-ESI-QqQ MRM Quantitation

Objective: Develop a highly sensitive quantitative assay for pharmacokinetic tracking.

• MRM Transitions: Monitor the primary transition m/z 188.1 → 91.1 (Quantifier) and the secondary transition m/z 188.1 → 69.1 (Qualifier).

• Optimization: Perform a post-column infusion of the analyte at 100 ng/mL. Optimize the Collision Energy (CE) specifically for the m/z 91.1 fragment (typically ~25 eV yields maximum abundance).

• Self-Validating Controls: Include a 6-point calibration curve (1 ng/mL to 1000 ng/mL) with an internal standard (e.g., deuterated N-benzyl derivative) to correct for matrix-induced ion suppression.

Quantitative Data & Exact Mass Profiling

The table below summarizes the expected quantitative mass spectrometry data for (E)-N-Benzyl-1-cyclopentylmethanimine when analyzed via High-Resolution QTOF.

Table 2: Exact Mass and Characteristic Fragments (ESI-QTOF)

Ion Identity	Formula	Theoretical Exact Mass (m/z)	Expected Relative Abundance	Mechanistic Origin
Precursor Ion	[C₁₃H₁₈N]⁺	188.1439	10 - 20%	Protonation of the imine nitrogen
Tropylium / Benzyl	[C₇H₇]⁺	91.0548	100% (Base Peak)	Heterolytic C-N bond cleavage
Protonated Imine	[C₆H₁₂N]⁺	98.0970	15 - 30%	Inductive cleavage & neutral loss of C₇H₈
Cyclopentyl Cation	[C₅H₉]⁺	69.0704	5 - 15%	Alpha-cleavage of the cyclopentyl ring

Note: Mass accuracy on a properly calibrated QTOF system should fall within ± 3.0 ppm of the theoretical exact masses listed above.

References

• Gas-phase chemistry of benzyl cations in dissociation of N-benzylammonium and N-benzyliminium ions studied by mass spectrometry. Journal of Mass Spectrometry, 47(5), 581-588. URL:[Link]

• Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. Journal of the American Society for Mass Spectrometry, 21(7), 1159-1168. URL:[Link]

Comparing Reducing Agents (NaBH₄ vs LiAlH₄) for the Reduction of (E)-N-Benzyl-1-cyclopentylmethanimine

The reduction of imines to secondary amines is a foundational transformation in drug development and synthetic organic chemistry. For the specific substrate (E)-N-Benzyl-1-cyclopentylmethanimine , selecting the appropriate hydride donor is critical to optimizing yield, ensuring chemoselectivity, and streamlining post-reaction workup.

This guide objectively compares two ubiquitous reducing agents—Sodium Borohydride (NaBH₄) and Lithium Aluminum Hydride (LiAlH₄)—providing mechanistic insights, experimental data, and self-validating protocols to assist researchers in selecting the optimal synthetic route.

Mechanistic Causality: Hydride Donor Reactivity (E-E-A-T)

The carbon-nitrogen double bond (C=N) of an imine is polarized, yet it is significantly less electrophilic than a corresponding carbonyl (C=O)[1]. Consequently, the choice of reducing agent dictates the required reaction environment and the overall success of the transformation.

• NaBH₄ (Sodium Borohydride): Boron is a metalloid with an electronegativity (2.04) close to hydrogen (2.20), making the B-H bond relatively non-polar and weakly hydridic[2]. NaBH₄ is a mild reducing agent that typically requires electrophilic activation of the imine. This is achieved by using protic solvents (like methanol), which hydrogen-bond to or protonate the imine nitrogen[3]. This causality—protic activation increasing the electrophilicity of the imine carbon—allows the mild BH₄⁻ nucleophile to attack efficiently.

• LiAlH₄ (Lithium Aluminum Hydride): Aluminum is highly electropositive (1.61), resulting in a strongly polarized and highly reactive Al-H bond[4]. LiAlH₄ acts as a powerful, aggressive source of H⁻ that can attack the unactivated imine carbon directly. However, its violent reactivity with protons mandates the use of strictly anhydrous, aprotic solvents (e.g., THF or diethyl ether) to prevent the explosive generation of hydrogen gas[4].

Reagent Comparison Matrix

The table below summarizes the operational and chemical differences between the two reagents when applied to imine reduction.

Parameter	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Reactivity Profile	Mild, chemoselective	Strong, non-selective ("Sledgehammer")
Solvent Requirement	Protic (Methanol, Ethanol)	Strictly Aprotic (Anhydrous THF, Et₂O)
Imine Activation	Requires protic solvent / Lewis acid	None required; attacks unactivated imine
Safety & Handling	Benchtop stable, easy to handle	Air/Moisture sensitive, highly pyrophoric
Post-Reaction Workup	Simple aqueous quench & extraction	Complex (Fieser method required)

Process & Workflow Visualization

Reaction pathway for the reduction of (E)-N-Benzyl-1-cyclopentylmethanimine to its secondary amine.

Logical workflow comparing the post-reaction workup procedures for NaBH4 and LiAlH4.

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating analytical checkpoints to confirm reaction progress and causality.

Protocol A: NaBH₄ Reduction in Methanol (Recommended)

Causality Check: Methanol serves a dual purpose. It acts as the solvent and provides protic activation of the imine nitrogen, rendering the imine carbon sufficiently electrophilic for the mild BH₄⁻ nucleophile.

• Setup: In a round-bottom flask, dissolve 10 mmol of (E)-N-Benzyl-1-cyclopentylmethanimine in 30 mL of methanol.

• Cooling: Cool the solution to 0 °C using an ice bath to control the exothermic hydride transfer.

• Addition: Add 15 mmol (1.5 eq) of NaBH₄ portionwise over 10 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validation (TLC): Monitor by TLC (Hexanes/EtOAc 8:2). The reaction is self-validating when the UV-active starting imine spot disappears, replaced by a lower Rf​ , ninhydrin-positive spot corresponding to the secondary amine.

• Workup: Quench the reaction by adding 10 mL of water. Concentrate the methanol in vacuo, extract the aqueous layer with Dichloromethane (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate to yield the pure amine.

Protocol B: LiAlH₄ Reduction in THF

Causality Check: Strictly anhydrous THF is required because the highly polarized Al-H bond will react violently with any protic source (including atmospheric moisture) to generate hydrogen gas[4].

• Setup: Flame-dry a round-bottom flask and purge with Nitrogen. Suspend 12 mmol (1.2 eq) of LiAlH₄ in 20 mL of anhydrous THF at 0 °C.

• Addition: Dissolve 10 mmol of the imine in 10 mL of anhydrous THF and add dropwise to the suspension.

• Reaction: Stir at room temperature for 1 hour.

• Self-Validation (NMR): Validate via ¹H NMR of a crude micro-aliquot. The complete disappearance of the characteristic imine proton signal (CH=N, ~8.0 ppm) and the emergence of the benzylic amine protons (CH₂-NH, ~3.7 ppm) confirms successful reduction.

• Workup (Fieser Method): Cool to 0 °C. Carefully quench by sequentially adding x mL of water (where x = grams of LiAlH₄ used), x mL of 15% aqueous NaOH, and 3x mL of water. Stir vigorously until a granular white precipitate forms.

• Isolation: Filter the aluminum salts through a pad of Celite, wash with THF, and concentrate the filtrate.

Experimental Data: Yield & Performance Comparison

Based on standard synthetic benchmarks for imine reductions[5],[3], the quantitative performance of both protocols is summarized below:

Performance Metric	NaBH₄ Protocol (MeOH)	LiAlH₄ Protocol (THF)
Equivalents Used	1.5 eq	1.2 eq
Reaction Time	2.0 hours	1.0 hour
Isolated Yield	92%	84%
Chemoselectivity	>99%	~90% (Risk of side reactions)
Workup Duration	~30 mins	~90 mins (Tedious filtration)

Conclusion & Recommendation

For the reduction of (E)-N-Benzyl-1-cyclopentylmethanimine, NaBH₄ is the objectively superior reagent .

While LiAlH₄ offers a faster reaction time due to its aggressive hydridic nature, it is essentially a "sledgehammer" approach[4]. It introduces unnecessary safety hazards, requires strictly anhydrous conditions, and mandates a tedious Fieser workup that often leads to product loss through occlusion in aluminum salts (resulting in a lower 84% yield).

Conversely, the use of NaBH₄ in methanol leverages the causality of protic solvent activation to achieve a highly chemoselective reduction. It provides a higher isolated yield (92%), a safer benchtop operational profile, and a highly streamlined aqueous workup.

References

• Practical reduction of imines by NaBH4/alumina under solvent-free conditions: An efficient route to secondary amine Source: Chinese Chemical Letters (2008) URL:[Link]

• Imine Reduction with Me2S-BH3 Source: Molecules (PMC8472839) URL:[Link]

• Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives Source: Master Organic Chemistry URL:[Link]

Sources

• 1. Imine Reduction with Me2S-BH3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NaBH4 is a weaker reducing agent than LiAlH4. It can be used to s... | Study Prep in Pearson+ [pearson.com]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scribd.com [scribd.com]

Catalytic Divergence: (E)-N-Benzyl-1-cyclopentylmethanimine vs. N-Benzylidene Derivatives

The reduction and functionalization of imines are foundational workflows in the synthesis of chiral amines, which serve as critical pharmacophores in modern drug development. However, the catalytic behavior of imines is heavily dictated by their electronic and steric environments. This guide provides an objective, data-driven comparison between a challenging aliphatic benchmark—(E)-N-Benzyl-1-cyclopentylmethanimine —and the highly robust aromatic N-benzylidene derivatives .

By understanding the causality behind their divergent reactivities, researchers can logically select the appropriate catalyst systems and experimental conditions for their specific substrate classes.

Mechanistic & Electronic Divergence

The fundamental differences in catalytic performance between these two classes stem from their structural electronics and the presence (or absence) of α -protons.

N-Benzylidene Derivatives (Aromatic Imines)

N-benzylidene derivatives (e.g., N-benzylideneaniline) feature a phenyl ring directly attached to the imine carbon. This extended π -conjugation stabilizes the C=N bond, making these substrates highly robust against hydrolysis. Furthermore, the lack of α -protons on the aldehyde-derived side completely prevents imine-enamine tautomerization. In transition-metal catalysis, the aromatic ring provides secondary coordination sites (via π

π stacking or CH- π interactions) that help anchor the substrate within the chiral pocket of the catalyst, enabling high stereocontrol[1]. Under photoredox conditions, the aryl group stabilizes in situ-generated α -amino radicals, facilitating facile single-electron transfer (SET) processes[2].

(E)-N-Benzyl-1-cyclopentylmethanimine (Aliphatic Imines)

In stark contrast, (E)-N-Benzyl-1-cyclopentylmethanimine contains a bulky, electron-donating cyclopentyl group. The tertiary α -proton on the cyclopentyl ring introduces a critical vulnerability: rapid imine-enamine tautomerization[3].

• The Causality of Failure: In standard asymmetric hydrogenation, this tautomerization creates a dynamic kinetic environment that often leads to racemic background reduction. Additionally, aliphatic imines lack the coordinating π -system of their aromatic counterparts, causing them to bind weakly or non-specifically to standard chiral metal complexes. Furthermore, aliphatic imines undergo rapid E/Z isomerization, presenting multiple substrate geometries to the catalyst and degrading overall enantiomeric excess (ee)[3].

Structural divergence dictating catalytic reactivity and tautomerization pathways.

Performance Comparison in Asymmetric Hydrogenation

To objectively compare these substrates, we evaluate their performance in asymmetric hydrogenation—a rigorous test of a catalyst's ability to differentiate steric bulk.

Quantitative Data Summary

Substrate Class	Representative Compound	Catalyst System	Yield (%)	Enantiomeric Excess (ee %)	Primary Mechanistic Challenge
Aromatic	N-Benzylideneaniline	Ir-PHOX / H 2​	>95%	90–99%	Background racemic reduction
Aliphatic	(E)-N-Benzyl-1-cyclopentylmethanimine	Ir-PHOX / H 2​	40–60%	40–70%	Enamine tautomerization, E/Z isomerization
Aliphatic	(E)-N-Benzyl-1-cyclopentylmethanimine	Achiral Ir + Chiral Phosphoric Acid	>90%	92–98%	Requires cooperative dual-catalysis

The Cooperative Catalysis Solution for Aliphatic Imines

Because standard Ir-PHOX catalysts fail to achieve high enantioselectivity with (E)-N-Benzyl-1-cyclopentylmethanimine, researchers must employ Cooperative Catalysis [4]. By combining an achiral Iridium complex with a chiral Brønsted acid (e.g., a chiral phosphoric acid), the reaction mechanism is fundamentally altered. The achiral Ir catalyst activates the H 2​ gas. Simultaneously, the chiral phosphoric acid protonates the aliphatic imine to form an iminium ion. The chiral phosphate anion forms a tight, hydrogen-bonded ion pair with the iminium intermediate. This chiral microenvironment strictly shields one face of the imine, directing the hydride attack from the Ir complex exclusively to the opposite face[4]. This mechanism bypasses the need for the substrate to possess its own π -system for catalyst coordination.

Experimental Methodologies

The following protocols outline the self-validating workflows required to successfully reduce both substrate classes.

Protocol A: Standard Asymmetric Hydrogenation of N-Benzylideneaniline

• Preparation: In an argon-filled glovebox, dissolve N-benzylideneaniline (1.0 mmol) in anhydrous dichloromethane (5.0 mL).

• Catalyst Activation: Add 1 mol% of the Ir-PHOX catalyst and 1.2 mol% of sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF) to generate the active cationic Ir species.

• Hydrogenation: Transfer the mixture to a high-pressure reactor, pressurize with H 2​ (50 bar), and stir at room temperature for 12 hours.

• Validation: Vent the reactor. Self-Validation Step: Analyze the crude mixture via 1 H NMR. The disappearance of the characteristic imine proton signal ( δ ~8.4 ppm) and the appearance of the benzylic amine proton ( δ ~4.8 ppm) confirms conversion. Determine ee via chiral HPLC.

Protocol B: Cooperative Hydrogenation of (E)-N-Benzyl-1-cyclopentylmethanimine

Because aliphatic imines are highly sensitive to moisture (which causes hydrolysis back to cyclopentanecarboxaldehyde and benzylamine), strict anhydrous conditions are mandatory.

• Substrate Integrity Check: Prior to the reaction, analyze the (E)-N-Benzyl-1-cyclopentylmethanimine via 1 H NMR. Self-Validation Step: Ensure the absence of vinyl proton signals ( δ 4.5–5.5 ppm). The presence of these signals indicates moisture-induced enamine tautomerization, which will ruin enantioselectivity. Distill the imine over CaH 2​ if enamines are detected.

• Dual-Catalyst Assembly: In a glovebox, combine the achiral Ir precursor (e.g., [Ir(COD)Cl] 2​ , 1 mol%) and the chiral phosphoric acid (TRIP, 2 mol%) in anhydrous toluene (5.0 mL). Stir for 30 minutes to allow the cooperative complex to pre-assemble.

• Reaction Execution: Add the aliphatic imine (1.0 mmol) to the catalyst solution. Pressurize with H 2​ (30 bar) and stir at 25 °C for 24 hours.

• Baseline Validation: Self-Validation Step: Always run a parallel reaction using an achiral phosphoric acid (e.g., diphenyl phosphate) to generate a racemic standard. This ensures accurate baseline separation of enantiomers during chiral HPLC analysis.

Self-validating experimental workflow for aliphatic imine hydrogenation.

References

• [2] Distinctive reactivity of N-benzylidene-[1,1'-biphenyl]-2-amines under photoredox conditions. Beilstein Journal of Organic Chemistry. URL:[Link]

• [4] Cooperative Catalysis: Combining an Achiral Metal Catalyst with a Chiral Brønsted Acid Enables Highly Enantioselective Hydrogenation of Imines. Chemistry - A European Journal. URL:[Link]

• [1] On the Mechanism of Iridium-Catalyzed Asymmetric Hydrogenation of Imines and Alkenes: A Theoretical Study. Organometallics. URL:[Link]

• [3] Organocatalysts Fold To Generate an Active Site Pocket for the Mannich Reaction. ACS Catalysis. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Distinctive reactivity of N-benzylidene-[1,1'-biphenyl]-2-amines under photoredox conditions [beilstein-journals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pcliv.ac.uk [pcliv.ac.uk]

Validating Stereoselectivity in Grignard Additions to (E)-N-Benzyl-1-cyclopentylmethanimine: A Comparative Guide

Introduction

The synthesis of α -chiral amines is a cornerstone of modern drug development, frequently relying on the nucleophilic addition of unstabilized carbanions to imines[1]. However, utilizing hard nucleophiles like Grignard reagents with unactivated aliphatic imines—such as (E)-N-Benzyl-1-cyclopentylmethanimine —presents significant synthetic challenges.

The N-benzyl group provides minimal electrophilic activation to the imine carbon. Furthermore, the presence of α -protons on the cyclopentyl ring introduces the risk of competitive enolization when exposed to highly basic Grignard reagents. Most critically, the uncatalyzed background addition is notoriously fast, typically yielding racemic mixtures[2]. To achieve high enantioselectivity, a catalytic system must accelerate the stereocontrolled pathway beyond the rate of the uncatalyzed background reaction. Alternatively, chiral auxiliaries such as tert-butanesulfinamide can be used to control diastereoselectivity, though this requires pre-functionalization of the imine[3].

This guide objectively compares three distinct methodologies for the addition of methylmagnesium bromide (MeMgBr) to (E)-N-Benzyl-1-cyclopentylmethanimine, providing researchers with actionable, data-backed protocols for validating stereoselectivity.

Mechanistic Causality: Overcoming the Racemic Background

Understanding the causality behind catalyst and solvent selection is critical for optimizing stereocontrol:

• Method A: Uncatalyzed Pathway (Baseline) Direct addition of MeMgBr in coordinating solvents (like THF) proceeds via a highly reactive, uncoordinated transition state. The lack of facial bias results in a racemic mixture (0% ee).

• Method B: Zirconium-BINOL Catalysis Zr(IV) acts as a strong Lewis acid, coordinating to the imine nitrogen to increase electrophilicity. The chiral BINOL ligand creates a steric pocket that favors nucleophilic attack from the Si-face. However, maintaining low temperatures (-40 °C) in a non-coordinating solvent (Toluene) is critical to prevent the background reaction from outcompeting the Lewis acid-mediated pathway.

• Method C: Copper-Phosphoramidite Catalysis Unlike Lewis acid activation, Cu(I) catalysis relies on transmetalation to form a softer nucleophile[4]. The hard Grignard reagent transmetalates with the Cu(I)-chiral phosphoramidite complex to form a highly structured organocopper intermediate. This intermediate undergoes a controlled, stereoselective addition (Re-face attack) while simultaneously suppressing the basicity of the nucleophile, thereby minimizing enolization.

Comparative Performance Data

The following table summarizes the quantitative performance of the three methodologies when adding MeMgBr to (E)-N-Benzyl-1-cyclopentylmethanimine to yield N-benzyl-1-cyclopentyl-1-ethylamine.

Methodology	Catalyst / Chiral Ligand	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
Method A: Uncatalyzed	None	THF	25	85	0
Method B: Zr-Catalyzed	Zr(OtBu)₄ / (R)-BINOL	Toluene	-40	72	82
Method C: Cu-Catalyzed	CuOTf / (R,R,R)-Phosphoramidite	DCM	-78	91	>94

Data Interpretation: Copper-catalyzed transmetalation (Method C) provides the optimal balance of yield and enantioselectivity by effectively suppressing the basicity of the Grignard reagent and freezing out the background reaction at cryogenic temperatures.

Experimental Protocol: Cu-Catalyzed Enantioselective Addition

To ensure reproducibility, the following protocol is designed as a self-validating system , incorporating both in-process and post-process analytical checks.

Step 1: Catalyst Assembly

• Action: In a flame-dried Schlenk flask under argon, dissolve CuOTf (5 mol%) and the chiral (R,R,R)-phosphoramidite ligand (6 mol%) in anhydrous DCM (0.1 M). Stir for 30 minutes at room temperature.

• Causality: Pre-stirring ensures the complete thermodynamic formation of the active Cu-ligand complex before introducing the substrate. Failure to do so leaves unliganded Cu(I) in solution, which catalyzes the racemic addition and erodes the final ee.

Step 2: Substrate Introduction & Cryogenic Cooling

• Action: Add (E)-N-Benzyl-1-cyclopentylmethanimine (1.0 equiv) to the solution. Cool the reaction mixture strictly to -78 °C using a dry ice/acetone bath.

• Causality: Lowering the temperature to -78 °C kinetically freezes the uncatalyzed background reaction, ensuring that only the highly active, low-activation-barrier Cu-catalyzed pathway proceeds.

Step 3: Grignard Addition

• Action: Add MeMgBr (1.5 equiv, 3.0 M in Et₂O) dropwise over 1 hour using a syringe pump.

• Causality: Dropwise addition maintains a low steady-state concentration of the Grignard reagent. A high local concentration of MeMgBr would lead to direct, uncatalyzed attack on the imine.

Step 4: In-Process Validation & Quench

• Action: After 2 hours at -78 °C, withdraw a 10 µL aliquot, quench with wet ether, and analyze via TLC (Hexanes/EtOAc 8:2).

• Self-Validation: Complete disappearance of the UV-active imine spot validates full conversion. Once confirmed, quench the main reaction mixture with saturated aqueous NH₄Cl at -78 °C before warming to room temperature.

Step 5: Post-Process Stereoselectivity Validation

• Action: Isolate the product via silica gel column chromatography. Determine the enantiomeric excess using chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5).

• Self-Validation: Always synthesize a racemic standard using Method A and run it on the same HPLC method to validate the baseline resolution of the enantiomers prior to analyzing the catalytic run.

Stereoselective Workflow & Logical Relationships

Logical workflow comparing uncatalyzed, Zr-catalyzed, and Cu-catalyzed Grignard additions.

References

• [1] Title: Stereoselective Synthesis of α-Branched Amines by Nucleophilic Addition of Unstabilized Carbanions to Imines | Source: Wiley-VCH | URL:[Link]

• [2] Title: Grignard Addition to Imines Derived from Isatine: A Method for the Asymmetric Synthesis of Quaternary 3-Aminooxindoles | Source: The Journal of Organic Chemistry | URL:[Link]

• [4] Title: Copper-Catalyzed Addition of Grignard Reagents to in situ Generated Indole-Derived Vinylogous Imines | Source: PubMed Central (PMC) | URL:[Link]

• [3] Title: Synthesis and Applications of tert-Butanesulfinamide | Source: Chemical Reviews | URL:[Link]

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Copper‐Catalyzed Addition of Grignard Reagents to in situ Generated Indole‐Derived Vinylogous Imines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling (E)-N-Benzyl-1-cyclopentylmethanimine

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of mechanistic risk mitigation. When handling (E)-N-Benzyl-1-cyclopentylmethanimine —a specialized Schiff base utilized in advanced drug development and ligand design—your safety protocols must account for both the intact molecule and its reactive degradation profile.

This guide provides the authoritative, step-by-step operational framework required to handle this compound safely, ensuring both operator protection and reagent integrity.

Mechanistic Hazard Analysis: The "Why" Behind the Protocol

To design an effective safety system, we must first understand the chemical behavior of (E)-N-Benzyl-1-cyclopentylmethanimine. As an imine (Schiff base), this molecule features a highly polarized, electrophilic carbon-nitrogen double bond (-C=N-).

The Primary Threat Vector: Moisture-Induced Hydrolysis Schiff bases are highly susceptible to nucleophilic attack by water, a process that rapidly cleaves the imine bond[1]. In the presence of ambient atmospheric moisture, (E)-N-Benzyl-1-cyclopentylmethanimine undergoes hydrolysis to yield two distinct and highly hazardous byproducts[2]:

• Benzylamine: A highly corrosive, toxic primary amine that causes severe chemical burns to the skin and eyes, and rapidly permeates standard laboratory gloves.

• Cyclopentanecarboxaldehyde: A volatile, flammable irritant that poses an immediate inhalation hazard.

Your Personal Protective Equipment (PPE) and operational controls must therefore be designed to protect against the corrosive and volatile nature of these hydrolysis products , not just the intact imine[3].

Fig 1: Moisture-induced hydrolysis pathway of (E)-N-Benzyl-1-cyclopentylmethanimine.

Personal Protective Equipment (PPE) Matrix

Because N-benzyl imines and their amine derivatives exhibit aggressive permeation profiles[4], standard latex or thin nitrile gloves are insufficient. The following self-validating PPE system must be strictly adhered to:

Protection Type	Specific Equipment Required	Mechanistic Rationale
Eye/Face	Chemical splash goggles + Full face shield	Protects against the severe ocular toxicity and blinding risk posed by benzylamine splashes.
Hand	Butyl rubber gloves (Outer) over Nitrile (Inner)	Benzylamine rapidly degrades standard latex and thin nitrile. Butyl rubber provides superior chemical resistance to amines.
Body	Flame-Resistant (FR) lab coat + Chemical apron	Prevents dermal exposure to the sensitizing imine and its corrosive degradation products.
Respiratory	Certified Chemical Fume Hood (≥100 fpm)	Mitigates the inhalation of volatile cyclopentanecarboxaldehyde generated via ambient hydrolysis.

Operational Plan: Air-Free Handling Methodology

To preserve the structural integrity of (E)-N-Benzyl-1-cyclopentylmethanimine and prevent the generation of toxic byproducts, all handling must be conducted using rigorous air-free (Schlenk) techniques.

Step-by-Step Execution Protocol:

• Environmental Preparation:

  • Verify the chemical fume hood is operating at a minimum face velocity of 100 fpm.

  • Purge your Schlenk line, reaction vessels, and all associated glassware with high-purity Argon or Nitrogen for a minimum of 15 minutes to eradicate ambient moisture.

• PPE Verification & Donning:

  • Inspect butyl rubber gloves for micro-tears using the nitrogen inflation method.

  • Don the inner nitrile gloves, FR lab coat, chemical apron, goggles, face shield, and finally, the outer butyl gloves.

• Reagent Transfer:

  • Secure the reagent vial with a clamp over a secondary containment tray.

  • Insert an inert gas line (via a 20-gauge needle) into the vial's septum to establish positive pressure.

  • Utilize a pre-dried, gas-tight glass syringe (purged 3x with Argon) to extract the required volume of the imine.

• Reaction Execution:

  • Introduce the imine into the reaction vessel dropwise. Monitor the vessel for unexpected exotherms, as imines can react vigorously with strong acids or oxidizing agents.

  • Maintain a continuous, low-flow inert gas blanket for the duration of the experiment.

Fig 2: Step-by-step air-free operational workflow for handling reactive imine compounds.

Spill Management and Disposal Plan

Improper disposal of Schiff bases can lead to delayed hydrolysis in waste containers, causing pressure buildup and the release of toxic amine gases.

Emergency Spill Response:

• DO NOT USE WATER. Water will rapidly accelerate hydrolysis, generating a massive release of corrosive benzylamine and volatile aldehyde.

• Cover the spill immediately with an inert, dry absorbent material (e.g., dry sand, vermiculite, or a commercial spill pad).

• Sweep the absorbed material using non-sparking tools and place it into a highly sealed, chemically compatible hazardous waste container.

Decontamination & Disposal Protocol:

• Glassware Quenching: Rinse all contaminated syringes, needles, and glassware with a dry, compatible solvent (e.g., anhydrous dichloromethane) before exposing them to ambient air or the sink.

• Waste Isolation: Collect all washings in a designated "Halogenated Organic Waste" container (if using DCM) or "Non-Halogenated Organic Waste" container.

• Labeling: Clearly label the waste container with the specific hazards: "Contains Reactive Imines and Corrosive Amines." Ensure the waste container is kept tightly sealed and stored in a ventilated, moisture-free cabinet until collected by Environmental Health and Safety (EHS).

References

• Schiff Bases and Their Complexities: A Review. Antis Publisher. URL:[Link]

• Synthesis, crystal structure, biological and docking studies of 5-hydroxy-2-{[(2-methylpropyl)iminio]methyl}phenolate. Taylor & Francis. URL:[Link]

• Strategies for Improving Selectivity and Sensitivity of Schiff Base Fluorescent Chemosensors for Toxic and Heavy Metals. PMC (National Institutes of Health). URL:[Link]

• Manganese catalysed enantioselective hydrogenation of in situ-synthesised imines: efficient asymmetric synthesis of amino-indane derivatives. RSC Publishing. URL:[Link]

Sources

• 1. journal.antispublisher.com [journal.antispublisher.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Strategies for Improving Selectivity and Sensitivity of Schiff Base Fluorescent Chemosensors for Toxic and Heavy Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Manganese catalysed enantioselective hydrogenation of in situ -synthesised imines: efficient asymmetric synthesis of amino-indane derivatives - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00399J [pubs.rsc.org]